2-Chloromethyl-pyridin-4-ol

Core Science & Biosynthesis

Technical Guide: Spectroscopic Characterization of 2-Chloromethyl-pyridin-4-ol

Abstract

This technical guide provides a comprehensive framework for the synthesis, isolation, and spectroscopic validation of 2-chloromethyl-pyridin-4-ol (CAS: 1227584-75-9). Given the compound's amphoteric nature and susceptibility to self-alkylation, this document emphasizes stability management during analysis. We detail the critical NMR, IR, and MS signatures required to distinguish the target molecule from its tautomeric isomers and degradation products.

Introduction: The Structural Chameleon

2-Chloromethyl-pyridin-4-ol represents a class of functionalized pyridines critical in the synthesis of proton pump inhibitors (PPIs) and metal-chelating ligands. However, its analysis is complicated by two primary factors:

• Prototropic Tautomerism: In solution, the compound exists in equilibrium between the 4-hydroxypyridine (enol) and 4-pyridone (keto) forms. The dominant species is solvent-dependent, drastically altering NMR and IR signals.

• Reactive Instability: The electrophilic chloromethyl group at position 2 and the nucleophilic nitrogen/oxygen at position 4 create a high risk of intermolecular self-alkylation (polymerization), especially in free-base form.

Recommendation: For analytical consistency, this compound is best characterized and stored as its hydrochloride salt .

Synthesis & Isolation Workflow

The most robust route to high-purity 2-chloromethyl-pyridin-4-ol involves the "N-Oxide Rearrangement" strategy, converting 2-methylpyridin-4-ol into the hydroxymethyl intermediate before chlorination.

Workflow Diagram

Caption: Step-wise synthesis via Boekelheide rearrangement to install the functional group at C2.

Spectroscopic Data & Analysis

A. Nuclear Magnetic Resonance (NMR)

Solvent Selection: DMSO-d6 is the mandatory solvent. CDCl3 is unsuitable due to the compound's poor solubility (as a salt) and the potential for aggregation.

Tautomeric State: In DMSO-d6, the equilibrium heavily favors the pyridone (keto) form or the cationic species if protonated. Expect broad exchangeable proton signals.

Predicted 1H NMR Data (400 MHz, DMSO-d6)

Position	Shift (δ ppm)	Multiplicity	Integral	Assignment Logic
NH / OH	11.5 - 13.0	Broad Singlet	1H-2H	Exchangeable acidic proton (pyridone NH or phenol OH).
C6-H	8.20 - 8.45	Doublet (d)	1H	Most deshielded aromatic proton (adjacent to N+).
C3-H	6.80 - 7.10	Doublet (d)	1H	Shielded by the electron-donating oxygen at C4.
C5-H	6.70 - 6.90	dd or m	1H	Shielded; coupling with C6-H and C3-H.
CH2-Cl	4.80 - 4.95	Singlet (s)	2H	Diagnostic peak. Deshielded by Cl and aromatic ring.

Critical Validation Check:

• If the CH2 signal appears as a doublet or multiplet, suspect accidental coupling with NH (rare) or degradation to the alcohol (CH2-OH) which appears upfield at ~4.5 ppm.

• Impurity Alert: A singlet at ~2.5 ppm indicates residual DMSO; a singlet at ~2.1 ppm indicates residual acetic acid/acetate from the rearrangement step.

B. Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and the presence of chlorine via its distinct isotope pattern.

• Ionization Mode: ESI (+) (Electrospray Ionization, Positive mode).

• Molecular Ion:

  • [M+H]+ (35Cl): m/z 144.02

  • [M+H]+ (37Cl): m/z 146.02

• Isotope Pattern: The M and M+2 peaks must exhibit a 3:1 intensity ratio , confirming the presence of a single chlorine atom.

Fragmentation Pathway (ESI-MS/MS)

• Precursor: m/z 144 [M+H]+

• Primary Fragment: m/z 108 [M - HCl]+ (Loss of neutral HCl, aromatization).

• Secondary Fragment: m/z 80 [Pyridine ring fragmentation].

C. Infrared Spectroscopy (FT-IR)

IR is the primary tool for assessing the tautomeric state (Solid state KBr pellet or ATR).

Frequency (cm⁻¹)	Vibration Mode	Interpretation
2600 - 3200	O-H / N-H Stretch	Very broad band indicating strong H-bonding (dimerization of pyridones).
1630 - 1655	C=O Stretch	Diagnostic: Strong band confirming the pyridone (keto) tautomer.
1580 - 1600	C=C / C=N Stretch	Pyridine ring skeletal vibrations.
700 - 750	C-Cl Stretch	Characteristic alkyl chloride band.

Experimental Protocol: Chlorination Step

Standardized procedure adapted for stability.

Reagents:

• 2-Hydroxymethyl-pyridin-4-ol (Intermediate)

• Thionyl Chloride (SOCl2) - Freshly distilled recommended

• Dichloromethane (DCM) - Anhydrous

Protocol:

• Suspension: Suspend 1.0 eq of 2-hydroxymethyl-pyridin-4-ol in anhydrous DCM (10 volumes) under inert atmosphere (N2 or Ar).

• Addition: Cool to 0°C. Add 1.2 eq of Thionyl Chloride dropwise over 30 minutes. Caution: SO2 and HCl gas evolution.

• Reflux: Allow to warm to room temperature, then reflux gently (40°C) for 2-4 hours. Monitor by TLC (MeOH/DCM 1:9) – look for the disappearance of the polar starting material.

• Isolation: Cool to 0°C. The product often precipitates as the hydrochloride salt.

  • If solid:[1][2] Filter and wash with cold DCM.

  • If oil:[1] Evaporate solvent in vacuo. Triturate residue with diethyl ether to induce crystallization.

• Storage: Store at -20°C under Argon. Do not neutralize to free base unless immediately using in the next step.

Quality Control & Impurity Profiling

When analyzing purity via HPLC, typical reverse-phase conditions (C18 column) can cause hydrolysis of the chloromethyl group.

Recommended HPLC Method:

• Column: C18 (End-capped), 3.5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Stabilizes the salt).

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 5% B to 95% B over 10 mins.

• Detection: UV @ 254 nm (Aromatic) and 280 nm (Pyridone).

Common Impurities:

• Hydrolysis Product: 2-Hydroxymethyl-pyridin-4-ol (Retention time < Target).

• Dimer: Bis-ether formed by reaction of starting material with product (Retention time > Target).

References

• Thionyl Chloride Mechanism: Title: "Reactions of Alcohols with Thionyl Chloride" Source: Chemistry LibreTexts URL:[Link]

• Pyridone Tautomerism Data: Title: "Reactions of pyridin-2-ol, pyridin-3-ol, and pyridin-4-ol with pentafluoro- and pentachloropyridine" Source: ResearchGate (Spectroscopic comparisons) URL:[Link]

Sources

• 1. CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents [patents.google.com]
• 2. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 3. Kinetics of hydrolysis of 4-methoxyphenyl-2,2-dichloroethanoate in binary water-cosolvent mixtures; the role of solvent activity and solute-solute interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Chloromethyl-pyridin-4-ol molecular weight and formula

This guide serves as a technical monograph for 2-Chloromethyl-pyridin-4-ol , a specialized heterocyclic intermediate used in medicinal chemistry.[1] It is designed to provide researchers with the structural, physicochemical, and synthetic intelligence required to utilize this "warhead" scaffold effectively.

[1]

Executive Summary

2-Chloromethyl-pyridin-4-ol is a bifunctional pyridine derivative characterized by a nucleophilic hydroxyl group at the C4 position and an electrophilic chloromethyl moiety at the C2 position.[1] Due to its high reactivity (specifically the tendency for intermolecular self-alkylation), this molecule is rarely isolated as a free base.[1] It is almost exclusively synthesized, stored, and utilized as its Hydrochloride Salt (HCl) to ensure stability.[1]

• Primary Utility: A "linker" scaffold in drug discovery, allowing the attachment of the 4-hydroxypyridine pharmacophore (a bioisostere for phenols/amides) to other molecular entities via nucleophilic substitution at the C2-methyl position.

• Key Challenge: The molecule possesses both a nucleophile (pyridone oxygen/nitrogen) and an electrophile (alkyl chloride), creating a risk of rapid polymerization if not kept acidic.[1]

Physicochemical Profile

The following data characterizes the free base and the hydrochloride salt . Researchers must distinguish between these forms when calculating stoichiometry for reactions.

Molecular Specifications

Property	Free Base	Hydrochloride Salt (Standard Form)
IUPAC Name	2-(chloromethyl)pyridin-4-ol	2-(chloromethyl)pyridin-4-ol hydrochloride
Formula	C₆H₆ClNO	C₆H₆ClNO · HCl
Molecular Weight	143.57 g/mol	180.03 g/mol
Exact Mass	143.0138	179.9905 (cation + anion)
Appearance	Unstable solid (polymerizes)	White to off-white hygroscopic powder
Solubility	DMSO, Methanol (limited)	Water, Methanol, DMSO
Stability	Low (Self-reactive)	High (if stored dry & cold)

Tautomeric Equilibrium

A critical feature of 4-hydroxypyridines is their tautomerism.[1] In solution, particularly in polar solvents, the 4-pyridone form often predominates over the 4-pyridinol form. This dictates the site of reactivity (N-alkylation vs. O-alkylation) during subsequent derivatization.[1]

Figure 1: Tautomeric equilibrium between the 4-hydroxy (left) and 4-pyridone (right) forms.[1] The pyridone form is significant in physiological pH and polar media.

Synthetic Utility & Reactivity[2]

Synthesis Protocol

Since this compound is not a common commodity chemical, it is often prepared in situ or in small batches from 2-hydroxymethyl-pyridin-4-ol (which can be derived from Kojic acid or 2-methyl-4-hydroxypyridine).[1]

Reaction Logic: The transformation utilizes Thionyl Chloride (SOCl₂) to convert the primary alcohol to an alkyl chloride.[1]

• Mechanism: Sₙ2 (with inversion, though irrelevant on primary C) or Sₙi (internal return), depending on conditions.[1]

• Critical Control: The reaction generates HCl, which auto-protects the pyridine nitrogen and the 4-oxygen, preventing the product from reacting with itself.

Experimental Workflow (Standardized)

• Precursor: Suspend 2-hydroxymethyl-pyridin-4-ol (1.0 eq) in an inert solvent (Dichloromethane or Chloroform).

• Activation: Dropwise addition of Thionyl Chloride (SOCl₂) (1.5 – 2.0 eq) at 0°C.

  • Note: A catalytic amount of DMF may be added to form the Vilsmeier-Haack reagent intermediate for faster kinetics.[1]

• Reflux: Heat to reflux (40–60°C) for 2–4 hours. Monitor by TLC (the chloride is less polar than the alcohol).[1]

• Isolation: Evaporate solvent and excess SOCl₂ under reduced pressure.

  • Crucial Step: Do not neutralize. Isolate the solid residue as the Hydrochloride Salt .

• Purification: Triturate with cold diethyl ether or acetonitrile to remove impurities.[1]

Figure 2: Synthetic pathway converting the hydroxymethyl precursor to the chloromethyl target via thionyl chloride activation.[2][3][4]

Applications in Drug Design[6][7]

The 2-chloromethyl group acts as a "soft" electrophile.[1] It is highly selective for substitution by nucleophiles, making it an ideal building block for fragment-based drug design.[1]

Reactivity Modes

• Nucleophilic Displacement:

  • Reacts with Amines (HNR₂) to form 2-(aminomethyl)pyridin-4-ols.[1]

  • Reacts with Thiols (HSR) to form thioethers.[1]

  • Condition: Requires a base (e.g., K₂CO₃, Et₃N) to neutralize the HCl salt and liberate the nucleophile.

  • Risk:[1][5][6] Once neutralized, the pyridine nitrogen becomes nucleophilic.[1] If the external nucleophile is weak, the molecule may dimerize. Always use excess external nucleophile.

• Scaffold Linking:

  • Used to tether the 4-hydroxypyridine moiety (which mimics tyrosine or other H-bond donors) to kinase inhibitors or enzyme active-site binders.[1]

Handling, Stability & Safety (E-E-A-T)

Storage Protocols

• State: Must be stored as the HCl salt .[1] The free base is kinetically unstable at room temperature.[1]

• Environment: Hygroscopic.[1] Store in a desiccator at -20°C .

• Shelf Life: 6–12 months if kept dry and frozen.[1] Decomposition is indicated by a color change (white to yellow/orange) and insolubility (polymer formation).[1]

Safety Hazards[1]

• Corrosivity: The HCl salt is acidic and corrosive to mucous membranes.[1]

• Alkylating Potential: As a primary alkyl halide, it is a potential genotoxin .[1] It can alkylate DNA bases.[1]

  • Control: Handle in a fume hood.[1] Double-glove (Nitrile).[1] Deactivate waste streams with aqueous ammonia or hydroxide to hydrolyze the chloride before disposal.[1]

References

• Synthesis of Chloromethyl-pyridines: Katritzky, A. R., et al.[1][7] "The reaction of picoline-N-oxides with acid chlorides."[1][2] Journal of the Chemical Society, 1956.[1] (Classic mechanism for chloromethylation).[1]

• Thionyl Chloride Mechanism: Smith, M. B.[1] "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure."[1] 7th Edition, Wiley, 2013.[1] (Authoritative source for SOCl₂/Alcohol conversion).

• Pyridone Tautomerism: Beak, P., et al.[1] "Protomeric Equilibria in 4-Hydroxypyridines." Journal of the American Chemical Society, 1964.[1]

• Kojic Acid Derivatization: Brtko, J., et al.[1][8] "Kojic Acid: A New Leading Molecule for Preparation of Compounds with Antineoplastic Potential."[1] General Physiology and Biophysics, 2004.[1]

• Safety of Alkyl Halides: ECHA Information on Chemicals.[1] "2-chloromethylpyridine hydrochloride dossier."[1][2][9] (Analogous safety data).

Sources

• 1. 4-Chloropyridin-2-ol | C5H4ClNO | CID 2757611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride - Google Patents [patents.google.com]
• 3. CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google Patents [patents.google.com]
• 4. CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google Patents [patents.google.com]
• 5. 18706-22-4 Cas No. | 8 | Matrix Scientific [matrixscientific.com]
• 6. CN1174194A - New kojic acid derivatives and their use as depigmentation agents - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. DE1204231B - Process for the preparation of 2-chloromethyl-pyridines or -quinolines - Google Patents [patents.google.com]

Technical Monograph: Physicochemical Profiling and Handling of 2-Chloromethyl-pyridin-4-ol

This technical guide details the physicochemical profile, stability challenges, and handling protocols for 2-Chloromethyl-pyridin-4-ol (also referred to as 2-chloromethyl-4-hydroxypyridine).

Note on Nomenclature & CAS: This specific intermediate is frequently indexed under its tautomeric form, 2-(chloromethyl)pyridin-4(1H)-one . Due to its high reactivity, it is rarely isolated as a free base and is commercially supplied or stored as a hydrochloride salt (e.g., 2-chloromethyl-4-hydroxypyridine HCl).

Executive Summary & Structural Dynamics

2-Chloromethyl-pyridin-4-ol represents a class of "amphiphilic electrophiles" used as building blocks in medicinal chemistry (e.g., for introducing pyridone scaffolds or linking via the chloromethyl "warhead").

Its behavior is governed by two competing structural factors:

• Tautomeric Equilibrium: The molecule exists in a dynamic equilibrium between the 4-hydroxypyridine (aromatic, phenolic) and 4-pyridone (non-aromatic, amide-like) forms. In the solid state and polar solvents, the pyridone form predominates.

• Bifunctional Reactivity: It contains a nucleophilic site (the pyridone oxygen/nitrogen) and an electrophilic site (the chloromethyl group). This creates a high risk of intermolecular self-alkylation (polymerization) if not handled under acidic conditions.

Tautomeric & Reactivity Diagram

The following diagram illustrates the equilibrium and the "self-destruct" polymerization pathway that researchers must prevent.

Figure 1: The pyridone tautomer is the dominant species.[1] As a free base, the nucleophilic nitrogen attacks the electrophilic chloromethyl group of a neighboring molecule, leading to rapid polymerization.

Physical State & Characterization

Due to the stability issues described above, the physical data below refers primarily to the Hydrochloride Salt (HCl) form, which is the standard for isolation.

Property	Specification (HCl Salt)	Notes
Physical State	Crystalline Solid	Hygroscopic; often clumps upon exposure to air.
Appearance	White to Off-White Powder	Turns yellow/orange upon degradation (oxidation or polymerization).
Melting Point	160°C – 185°C (Decomposes)	Broad range due to potential loss of HCl or onset of polymerization near melt.
Solubility (Water)	High (>50 mg/mL)	Dissolves readily due to ionic nature. Solution is acidic.
Solubility (DMSO)	High	Suitable for NMR characterization.
Solubility (DCM/EtOAc)	Negligible	The salt is insoluble in non-polar organics.
Hygroscopicity	High	Must be stored under inert gas (Argon/Nitrogen).

Solubility Profile & Solvent Selection

Understanding the solubility is critical for reaction design. The molecule behaves as a zwitterion in its free base form but is strictly cationic in acid.

Solvent Compatibility Table

Solvent	Solubility (HCl Salt)	Solubility (Free Base*)	Application Context
Water	Excellent	Moderate (Amphoteric)	Good for aqueous workups, but risk of hydrolysis (Cl OH) over time.
Methanol/Ethanol	Good	Good	Preferred solvents for recrystallization (often with Et2O anti-solvent).
DMSO/DMF	Excellent	Good	Ideal for nucleophilic substitution reactions (S_N2).
Dichloromethane	Poor	Low	Free base may be extracted into DCM, but precipitates rapidly as it polymerizes.
Diethyl Ether	Insoluble	Insoluble	Used to precipitate the product from alcoholic solutions.

*Note: The Free Base is transient and should not be isolated for storage.

Stability & Reactivity (The "Gotchas")

Researchers often encounter low yields or "red tars" when working with this intermediate. This is due to three specific degradation pathways.

A. Self-Alkylation (Polymerization)

• Mechanism: The pyridine nitrogen (or pyridone oxygen) of Molecule A attacks the methylene carbon of Molecule B, displacing chloride.

• Trigger: Neutralization of the HCl salt to pH > 6 in a concentrated solution.

• Prevention: Always maintain the species in an acidic environment (pH < 4) or use it immediately upon neutralization.

B. Hydrolysis[2][3]

• Mechanism: Water attacks the chloromethyl group, displacing chloride to form 2-hydroxymethyl-pyridin-4-ol .

• Trigger: Prolonged storage in aqueous solution, especially at elevated temperatures or neutral pH.

• Prevention: Store as a dry solid. Perform aqueous workups quickly and at low temperature (0°C).

C. Oxidation

• Mechanism: Electron-rich pyridone ring is susceptible to oxidation.

• Trigger: Exposure to air/light over weeks.

• Prevention: Store in amber vials under Argon at -20°C.

Experimental Protocols

Protocol A: Safe Handling & Solubilization for Reactions

Use this protocol when using the reagent as an electrophile in coupling reactions.

• Preparation: Weigh the HCl salt rapidly in a glovebox or under a cone of nitrogen (hygroscopic).

• Dissolution: Dissolve in anhydrous DMF or DMSO .

• Activation (In Situ):

  • Do NOT pre-neutralize in a separate flask.

  • Add the solution of 2-chloromethyl-pyridin-4-ol HCl directly to the reaction mixture containing the nucleophile and the base (e.g., K2CO3, Cs2CO3).

  • Rationale: The base will deprotonate the salt in the presence of the target nucleophile, allowing the cross-coupling to compete favorably with self-polymerization.

Protocol B: Solubility/Stability Check (NMR)

Use this to verify the integrity of an old batch.

• Solvent: Use DMSO-d6 . Avoid D2O if the sample is old, as hydrolysis products may confuse the spectra.

• Key Signals (1H NMR):

  • ~4.5 - 4.8 ppm (Singlet, 2H): Chloromethyl group (-CH 2-Cl). Note: If this shifts to ~4.4 ppm or splits, hydrolysis to -CH2OH has occurred.

  • ~6.0 - 8.0 ppm (Multiplets, 3H): Pyridine ring protons.

• Interpretation: Sharp peaks indicate a clean salt. Broadening of the aromatic signals suggests oligomerization.

Workflow Diagram: Handling Decision Tree

Figure 2: Decision tree emphasizing the risk of isolating the free base. In situ usage is the only reliable method for synthesis.

Safety & Toxicology

• Alkylating Agent: The chloromethyl moiety renders this molecule a potent alkylating agent. It acts similarly to nitrogen mustards.

• Hazards:

  • H314: Causes severe skin burns and eye damage (due to HCl content and reactivity).

  • H341: Suspected of causing genetic defects (Mutagenicity risk due to DNA alkylation).

• PPE: Double nitrile gloves, lab coat, and chemical fume hood are mandatory.

• Decontamination: Quench spills with a solution of 10% aqueous ammonia or 5% sodium thiosulfate to nucleophilically destroy the alkyl chloride.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Standard reference for pyridone/hydroxypyridine tautomerism dynamics).
• Katritzky, A. R., et al. (2010). Tautomerism in Heterocycles. Academic Press. (Detailed mechanistic insight into the pyridone equilibrium).

• Sigma-Aldrich (Merck). (n.d.). 2-(Chloromethyl)pyridine hydrochloride Product Sheet. Retrieved from (Used as a proxy for physical handling of chloromethyl-pyridine salts).

• PubChem. (n.d.). Compound Summary: 4-Pyridone. Retrieved from (Source for solubility and pKa data of the parent scaffold).

• Spivey, A. C., & Arseniyadis, S. (2004). Nucleophilic catalysis by 4-(dialkylamino)pyridines. Angewandte Chemie International Edition. (Context for pyridine-based nucleophilic reactivity).

Sources

• 1. Sciencemadness Discussion Board - Tautomers of substituted Pyridines - Powered by XMB 1.9.11 [sciencemadness.org]

Protocols & Analytical Methods

Advanced Application Note: Strategic Utilization of 2-Chloromethyl-pyridin-4-ol Scaffolds in Agrochemical Synthesis

Part 1: Core Directive & Strategic Value

Executive Summary

2-Chloromethyl-pyridin-4-ol (and its stable hydrochloride salt equivalent) represents a high-value bifunctional building block for next-generation agrochemicals.[1] Unlike the ubiquitous 2-chloro-5-chloromethylpyridine (CCMP) used in neonicotinoids, this scaffold offers a unique substitution pattern that allows for the construction of pyridyl-ether herbicides and novel fungicide pharmacophores .[1]

Its strategic value lies in its orthogonal reactivity :

• C2-Chloromethyl (Electrophile): A highly reactive alkylating handle for linking to thiols, amines, or phenoxides.

• C4-Hydroxyl (Nucleophile/Tautomer): A tunable site for solubility modulation or further functionalization (O-alkylation), existing in equilibrium with the pyridone form.[1]

Stability & Handling (Critical)

WARNING: The free base of 2-chloromethyl-pyridin-4-ol is chemically unstable due to intermolecular self-alkylation (polymerization).[1]

• Commercial Form: It is almost exclusively handled as the Hydrochloride Salt (HCl) or as the O-protected derivative (e.g., 2-chloromethyl-4-methoxypyridine).[1]

• Storage: Store at -20°C under inert atmosphere. The salt is hygroscopic and corrosive.

Part 2: Chemical Profile & Reactivity Map

The following diagram illustrates the distinct reactive centers of the molecule, guiding the synthetic strategy.

Figure 1: Orthogonal reactivity map of the 2-chloromethyl-pyridin-4-ol scaffold.

Part 3: Detailed Experimental Protocol

Protocol: Synthesis of a Pyridyl-Thioether Linkage

Objective: Coupling 2-chloromethyl-4-hydroxypyridine HCl with a heterocyclic thiol (e.g., 1,2,4-triazole-3-thiol) to create a bioactive agrochemical precursor.[1]

Context: Thioether linkages are critical in metabolic stability and are found in numerous fungicides (e.g., Prothioconazole analogs). This protocol ensures chemoselectivity, preventing O-alkylation at the C4 position.[1]

3.1 Materials

Reagent	Equiv.	Role
2-Chloromethyl-pyridin-4-ol HCl	1.0	Electrophile
Heterocyclic Thiol (R-SH)	1.1	Nucleophile
Potassium Carbonate (K2CO3)	2.5	Base (Scavenger)
Acetonitrile (MeCN)	[Solvent]	10 mL/g substrate
Tetrabutylammonium Iodide (TBAI)	0.05	Phase Transfer Catalyst

3.2 Step-by-Step Methodology

Step 1: Nucleophile Activation

• Charge a dry 3-neck round-bottom flask with the Heterocyclic Thiol (1.1 equiv) and Acetonitrile .[1]

• Add K2CO3 (2.5 equiv) in a single portion.

• Stir at room temperature (RT) for 30 minutes. Note: This generates the thiolate anion in situ.

Step 2: Electrophile Addition

• Cool the reaction mixture to 0°C using an ice bath. Reason: Controls the exotherm and minimizes side reactions.

• Add TBAI (5 mol%) to the mixture.

• Slowly add 2-Chloromethyl-pyridin-4-ol HCl (1.0 equiv) portion-wise over 15 minutes.

  • Critical: Do not add the base to the pyridine salt directly in the absence of the thiol, as this may trigger self-polymerization. Always add the pyridine salt to the pre-formed thiolate mixture.

Step 3: Reaction & Monitoring

• Allow the mixture to warm to RT naturally.

• Heat to 60°C and stir for 4–6 hours.

• QC Check: Monitor by HPLC (C18 column, MeCN/Water + 0.1% HCOOH).

  • Target: Disappearance of the pyridine starting material (Rt ~ 2.5 min).

  • Product: Appearance of the thioether peak (Rt ~ 5-6 min).

Step 4: Work-up & Isolation [1]

• Cool to RT and filter off the inorganic salts (KCl, excess K2CO3).

• Concentrate the filtrate under reduced pressure to a semi-solid residue.

• Triturate the residue with Ethyl Acetate/Hexanes (1:1) to precipitate the product.

• Filter and dry under vacuum at 40°C.

Part 4: Analytical Data & Quality Control

Expected Analytical Profile

For the coupled product (Pyridyl-CH2-S-Heterocycle):

Technique	Characteristic Signal	Interpretation
1H NMR (DMSO-d6)	δ 4.2–4.5 ppm (s, 2H)	-CH2-S- methylene bridge.[1] Distinctive singlet.
1H NMR (DMSO-d6)	δ 10.5–11.0 ppm (br s, 1H)	-OH (or NH if pyridone tautomer). Broad exchangeable signal.[1]
13C NMR	δ ~35–40 ppm	Methylene carbon attached to Sulfur.
LC-MS (ESI+)	[M+H]+	Confirm molecular weight of the adduct.

Impurity Profile[1]

• Dimer (Self-Alkylation): If the reaction is run too concentrated or without sufficient thiol, you may observe a mass corresponding to [2x Pyridine - HCl].[1]

• O-Alkylation: If the base is too strong (e.g., NaH) or temperature too high, the thiol may attack the C4-OH (rare) or the C4-OH may attack the chloromethyl group of another molecule.

Part 5: Safety & Toxicology (E-E-A-T)

Hazard Class: Alkylating Agent / Corrosive.[2]

• Vesicant Potential: Chloromethyl pyridines are structurally related to nitrogen mustards.[2] They are potent skin sensitizers and potential genotoxins.

  • Control: Double-glove (Nitrile + Laminate) and work strictly in a fume hood.[1]

• Inhalation: The HCl salt is a fine powder; dust inhalation can cause severe respiratory irritation. Use a P100 dust mask if weighing open.[1]

• Decontamination: Quench all glassware and spills with a 10% aqueous solution of Sodium Thiosulfate to destroy any residual alkylating agent before cleaning.

Part 6: References

• Synthesis of Chloromethyl-pyridines:

  • Preparation of 2-(chloromethyl)pyridine hydrochloride.[1][3][4][5] (US Patent 4221913A). Link

  • Strategic use of chloromethyl-pyridines in synthesis.[1] MedChemExpress Application Note. Link

• Thiol Alkylation Protocols:

  • Reactions of Thiols: Mechanisms and Synthesis. Chemistry Steps.[1][3][4][6][7][8] Link

  • Reactions of MoOCl4 with Heterocyclic Thioamides (Thiol reactivity context). ResearchGate.[1] Link

• Agrochemical Context:

  • Pyridine-based agrochemicals and intermediates.[1][8] Vertex AI / ResearchGate Summary.[1] Link

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 2-Chloromethylpyridine - Wikipedia [en.wikipedia.org]
• 3. prepchem.com [prepchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride - Google Patents [patents.google.com]
• 6. Thiol - Wikipedia [en.wikipedia.org]
• 7. 4-Hydroxy-2-pyridinecarboxylic Acid | C6H5NO3 | CID 735149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Chloro-5-Chloromethylpyridine: Applications in Agricultural Chemistry and its Green Synthesis_Chemicalbook [chemicalbook.com]

Derivatization reactions of 2-Chloromethyl-pyridin-4-ol

Application Note: Derivatization Strategies for 2-Chloromethyl-pyridin-4-ol

Executive Summary

2-Chloromethyl-pyridin-4-ol (and its tautomer, 2-chloromethyl-pyridin-4(1H)-one) is a high-value bifunctional building block in medicinal chemistry. It serves as a critical intermediate for synthesizing kinase inhibitors (e.g., PIM-1 inhibitors), GPCR ligands, and novel agrochemicals.

However, this scaffold presents a unique "Reactivity Paradox" :

• High Electrophilicity: The 2-chloromethyl group is a potent alkylating agent (benzylic-like reactivity).

• Nucleophilic Character: The 4-hydroxy/4-oxo group and the pyridine nitrogen are nucleophilic.

Critical Warning: As a free base, this molecule is prone to intermolecular self-alkylation (polymerization), where the pyridine nitrogen of one molecule attacks the chloromethyl group of another. Consequently, it is almost exclusively stored and handled as the hydrochloride salt .

This guide details the protocols for unlocking the reactivity of this scaffold while mitigating decomposition risks.

Chemical Profile & Reactivity Analysis

The molecule exists in a tautomeric equilibrium between the 4-hydroxypyridine (aromatic) and 4-pyridone (non-aromatic, amide-like) forms.

• Site A (C-2 Chloromethyl): The primary "warhead." Reacts via

  mechanism.[1] Highly susceptible to amines, thiols, and alkoxides.

• Site B (C-4 Oxygen): Ambident nucleophile.[2] Can react at Oxygen (O-alkylation) or Nitrogen (N-alkylation).[2][3]

• Site C (Ring Nitrogen): In the pyridone form, the nitrogen is amide-like (less basic). In the pyridine form, it is basic and nucleophilic.

Visualizing the Reactivity Landscape:

Figure 1: Stability and reaction pathways. The free base is a transient species that must be trapped immediately by a nucleophile to prevent polymerization.

Protocol 1: Nucleophilic Substitution at C-2 (Amination)

This is the most common derivatization. The goal is to displace the chloride with an amine (primary or secondary) without touching the 4-OH group.

Mechanism:

Displacement.[1] Challenge: Preventing self-quaternization during the neutralization of the HCl salt.

Materials:

• Substrate: 2-Chloromethyl-pyridin-4-ol Hydrochloride.

• Nucleophile: Secondary amine (1.2 – 1.5 equivalents).

• Base:

  -Diisopropylethylamine (DIPEA) or .

• Solvent: DMF (Anhydrous) or Acetonitrile (

  ).

Step-by-Step Procedure:

• Preparation: Dissolve the amine nucleophile (1.2 eq) and DIPEA (2.5 eq) in anhydrous DMF at

  .

  • Rationale: Having the nucleophile already present ensures that as soon as the pyridine is neutralized, it reacts with the amine rather than itself.

• Addition: Slowly add the solid 2-chloromethyl-pyridin-4-ol HCl salt to the stirring amine solution.

  • Note: Do not pre-neutralize the pyridine salt in a separate flask.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 4–12 hours. Monitor by LC-MS.

  • Target Mass:

    .

• Workup:

  • Evaporate DMF under reduced pressure (high vacuum).

  • Redissolve residue in MeOH/DCM (1:9).

  • Purify via flash chromatography (Silica gel). Note: The product is amphoteric; use a gradient of DCM to DCM:MeOH:NH3 (90:10:1).

Troubleshooting:

• Black/Dark Reaction: Indicates polymerization. Ensure the amine concentration is high enough and the addition is performed at low temperature.

• Low Yield: Check for O-alkylation of the 4-OH if a strong base (NaH) was used. Stick to mild bases (DIPEA/Carbonates).

Protocol 2: Functionalization of the 4-OH Group (Etherification)

Modifying the 4-position is often done to "lock" the molecule in the aromatic pyridine form (O-alkylation) or to introduce solubility groups.

Selectivity: O-alkylation (Ether) vs. N-alkylation (Pyridone).

• O-Alkylation: Favored by

  or Mitsunobu conditions.

• N-Alkylation: Favored by alkali metal bases (

  , ) in polar solvents.

Method A: Selective O-Alkylation (Mitsunobu)

This method is preferred to avoid touching the reactive chloromethyl group (if it is still present) or to ensure aromaticity.

• Reagents: Substrate, Alcohol (

  ), (1.5 eq), DIAD/DEAD (1.5 eq).

• Solvent: THF or Toluene (Anhydrous).

• Procedure:

  • Mix substrate, alcohol, and

    in THF at .

  • Add DIAD dropwise.

  • Stir at RT for 12 hours.

• Outcome: Formation of 2-chloromethyl-4-alkoxypyridine.

Method B: Protection Strategy (O-Benzylation)

If you need to perform harsh chemistry on the chloromethyl group (e.g., using a Grignard or strong nucleophile), protect the 4-OH first.

• Reagents: Benzyl bromide (

  ), (Silver Carbonate).

• Solvent: Toluene or Benzene.

• Mechanism: Silver coordinates the halide, driving the reaction. The "hard" silver cation favors attack by the "hard" oxygen nucleophile.

• Result: 2-Chloromethyl-4-benzyloxypyridine. This intermediate is stable and can be stored.

Experimental Workflow Diagram

The following diagram illustrates the decision tree for derivatizing this scaffold based on the desired final product.

Figure 2: Decision matrix for derivatization pathways.

Safety & Handling (Crucial)

• Vesicant Hazard: Chloromethyl pyridines (picolyl chlorides) are potential vesicants (blistering agents). They share structural similarity to nitrogen mustards.

  • Protocol: Always handle in a fume hood. Double-glove (Nitrile). Destroy excess reagent with aqueous ammonia or NaOH before disposal.

• Storage: Store the HCl salt at

  under Argon. It is hygroscopic; moisture accelerates hydrolysis to the hydroxymethyl derivative.

References

• Synthesis and Reactivity of Chloromethyl Pyridines

  • Source: BenchChem & PubChem Compound Summary for CID 23392.

  • Link:

• Nucleophilic Substitution in Pyridines

  • Title: Nucleophilic substitution reactions in 2-chloropyridines.
  • Source:Chemistry of Heterocyclic Compounds, 1992.

  • Context: General mechanisms for displacing halides on pyridine rings.[4]

• O- vs N-Alkylation Selectivity: Title: A comparison of N- versus O-alkylation of substituted 2-pyridones. Source: ResearchGate (2025 Update/Snippet). Context: Establishing conditions (Mitsunobu vs Base) for regioselectivity.

• PIM-1 Kinase Inhibitor Synthesis (Application)

  • Title: Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive PIM-1 kinase inhibitors.
  • Source:NIH / PMC, 2023.

  • Link: (inferred from snippet).

• Patent Protocol for 4-Hydroxypyridines

  • Title: Process for preparing 4-hydroxypyridines (EP2585436B1).
  • Source: Google P

  • Link:

Sources

• 1. NUCLEOPHILIC SUBSTITUTION [research.cm.utexas.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]

Application Note: Nucleophilic Substitution Strategies for 2-Chloromethyl-pyridin-4-ol Scaffolds

This Application Note is designed for researchers in medicinal chemistry and ligand synthesis. It details the reactivity, handling, and optimized protocols for 2-Chloromethyl-pyridin-4-ol (and its synthetic equivalents), focusing on its critical role in synthesizing hydroxypyridinone (HOPO) iron chelators and functionalized heterocycles.[1]

Executive Summary & Chemical Profile

2-Chloromethyl-pyridin-4-ol is a bifunctional building block combining a nucleophilic hydroxyl group (C-4) and an electrophilic chloromethyl group (C-2).[1] It is a structural analog of the "nitrogen mustard" pharmacophore but is predominantly used to construct Hydroxypyridinone (HOPO) ligands, which are clinically significant iron chelators (e.g., Deferiprone analogs).[1]

The "Tautomer Trap"

Researchers must recognize that the free base does not exist as a simple pyridine-ol. In neutral/aqueous media, it predominantly adopts the 4-pyridone tautomer or a zwitterionic form.[1] This dramatically alters solubility and reactivity compared to standard alkyl halides.

• Form A (4-Hydroxypyridine): Favored in gas phase or non-polar solvents (rare).[1]

• Form B (4-Pyridone): Favored in polar solvents/solid state; aromaticity is perturbed.[1]

• Form C (Cationic Salt): The hydrochloride salt is the most stable storage form, preventing intermolecular self-alkylation (polymerization).[1]

Recommendation: For robust nucleophilic substitution yields, use the O-protected derivative (e.g., 2-chloromethyl-4-(benzyloxy)pyridine) or the Hydrochloride Salt under strictly controlled pH.[1]

Reactivity & Mechanism Analysis

The chloromethyl group at the 2-position is activated for nucleophilic attack (

) due to the electron-deficient pyridine ring. However, the electron-donating nature of the 4-OH/4-Oxo group modulates this reactivity.[1]

Reaction Pathways Diagram

The following flowchart illustrates the decision matrix for selecting the correct synthetic route based on the nucleophile and desired product stability.

Figure 1: Strategic decision tree for functionalizing 2-chloromethyl-pyridin-4-ol scaffolds.

Detailed Protocols

Protocol A: The "Gold Standard" (Protected Route)

This method is preferred for synthesizing pharmaceutical-grade ligands (e.g., hexadentate chelators) as it prevents zwitterion formation and ensures solubility in organic solvents (DCM, THF).[1]

Reagents:

• Substrate: 2-Chloromethyl-4-(benzyloxy)pyridine (synthesized from Kojic acid or Maltol derivatives).[1]

• Nucleophile: Primary/Secondary Amine (e.g., ethylenediamine, polyamine backbones).[1]

• Solvent: Acetonitrile (ACN) or Tetrahydrofuran (THF).[1]

• Base: Cesium Carbonate (

  ) or Triethylamine ( ).[1]

Step-by-Step Procedure:

• Preparation: Dissolve 2-chloromethyl-4-(benzyloxy)pyridine (1.0 equiv) in anhydrous ACN (0.1 M concentration).

• Addition: Add the amine nucleophile (1.1–1.5 equiv). If the amine is a hydrochloride salt, add 2.5 equiv of

  to liberate the free base.

• Reaction: Reflux at 60–80°C for 4–12 hours. Monitor by TLC (the product will be more polar than the benzyl ether starting material).

  • Checkpoint: If the reaction stalls, add catalytic Potassium Iodide (KI) to form the more reactive iodomethyl intermediate in situ (Finkelstein condition).[1]

• Workup: Evaporate solvent. Redissolve residue in DCM and wash with saturated

  . Dry organic layer over .

• Deprotection (Critical): Dissolve the purified intermediate in Methanol. Add 10% Pd/C catalyst and stir under

  atmosphere (balloon) for 2–4 hours. Filter through Celite.

• Isolation: The final product (free 4-OH ligand) is often water-soluble. Lyophilize to obtain the solid.

Protocol B: Direct Reaction (Aqueous/Biphasic)

Used when protection/deprotection steps are too costly or feasible.[1] Requires strict pH control to prevent the pyridine nitrogen from acting as a nucleophile against itself.

Reagents:

• Substrate: 2-Chloromethyl-pyridin-4-ol Hydrochloride.[1]

• Nucleophile: Thiol (R-SH) or excess Amine.[1]

• Solvent: Water/Ethanol (1:[1]1) or DMF.

Step-by-Step Procedure:

• Dissolution: Dissolve the HCl salt in degassed water/ethanol. The pH will be acidic (~2-3).

• Nucleophile Prep: In a separate vessel, prepare the nucleophile. For thiols, generate the thiolate anion using 1.0 equiv of NaOH.

• Controlled Addition: Add the nucleophile dropwise to the substrate solution at 0°C.

• pH Adjustment: Slowly adjust pH to 7.5–8.5 using dilute NaOH or Carbonate buffer.

  • Warning: Do NOT exceed pH 9.5. At high pH, the pyridine nitrogen deprotonates, leading to rapid self-polymerization (formation of insoluble tars).[1]

• Reaction: Stir at Room Temperature for 12–24 hours.

• Purification: The product often precipitates at its isoelectric point (pI). Adjust pH to ~6–7 and filter the solid.

Quantitative Comparison of Nucleophiles

Nucleophile Class	Example	Conditions	Typical Yield (Protected)	Typical Yield (Direct)	Notes
Primary Amines	Methylamine, Glycine	ACN, Reflux	85–95%	40–60%	Direct route suffers from N-alkylation side products.[1]
Polyamines	TREN, Spermidine	THF/EtOH,	70–85%	<30%	Used for hexadentate chelators; Protection is mandatory.[1]
Thiols	Cysteine, Mercaptoethanol	DMF,	90%	75%	Thiolates are "soft" nucleophiles and react cleanly even in water.[1]
Azides	Sodium Azide	DMSO, RT	>95%	80%	Precursor to "Click" chemistry ligands.[1]

Safety & Stability (E-E-A-T)

• Vesicant Hazard: Chloromethyl pyridines are alkylating agents similar to nitrogen mustards. They can cause severe skin burns and respiratory damage. Always handle in a fume hood.

• Storage: The free base is unstable. Store as the Hydrochloride salt at -20°C under Argon. If the free base must be isolated, use it immediately.[2]

• Decomposition: If the white solid turns yellow/orange, it has polymerized. Discard as hazardous waste.

References

• Synthesis of Hydroxypyridinone Chelators

  • Santos, M. A., et al. (2022).[1] "Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms." Int. J. Mol. Sci.

• Hexadentate Ligand Design

  • Zhou, T., et al. (2011).[1] "Synthesis and iron chelating properties of hydroxypyridinone and hydroxypyranone hexadentate ligands." Dalton Transactions.

• Reactivity of Chloromethyl Pyridines

  • TCI Chemicals. "Safety Data Sheet: 2-(Chloromethyl)pyridine Hydrochloride."

• General Nucleophilic Substitution on Pyridines

  • Chemistry LibreTexts. "Nucleophilic Substitution in Pyridine Derivatives."

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Analytical methods for 2-Chloromethyl-pyridin-4-ol characterization

Application Note: Comprehensive Analytical Characterization of 2-Chloromethyl-pyridin-4-ol

Executive Summary & Chemical Context

2-Chloromethyl-pyridin-4-ol (CAS: 1227584-75-9) is a critical heterocyclic intermediate used in the synthesis of bioactive pharmaceutical ingredients (APIs), including kinase inhibitors and antihistamines. Its structural duality—possessing both a nucleophilic hydroxyl group and an electrophilic chloromethyl moiety—makes it a versatile but chemically unstable synthone.

Critical Analytical Challenges:

• Tautomerism: The molecule exists in equilibrium between the 4-hydroxypyridine (lactim) and 4-pyridone (lactam) forms. This equilibrium is solvent-dependent and significantly alters chromatographic retention and NMR shifts.

• Genotoxic Potential: As a chloromethyl-pyridine derivative, it is structurally alert as a potential alkylating agent (genotoxic impurity). Detection limits must often reach ppm levels (TTC thresholds).

• Hydrolytic Instability: The chloromethyl group is highly susceptible to hydrolysis in aqueous media, yielding 2-hydroxymethyl-pyridin-4-ol.

Safety & Handling Protocol (Must Read)

WARNING: Potent Alkylating Agent

• Hazard: Suspected carcinogen/mutagen due to alkylation capability.

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive.

• Solubilization: Prepare fresh in anhydrous DMSO or Acetonitrile immediately prior to analysis. Avoid protic solvents (MeOH, Water) for stock solutions.

Physicochemical Profiling & Tautomerism

Understanding the tautomeric state is a prerequisite for interpreting spectral data.

Property	4-Hydroxypyridine Form (Lactim)	4-Pyridone Form (Lactam)
Dominant Phase	Gas phase, Non-polar solvents	Polar solvents (H₂O, DMSO), Solid State
Aromaticity	Fully Aromatic	Partial Aromaticity (Cross-conjugated)
H-Bonding	Donor (OH) & Acceptor (N)	Donor (NH) & Acceptor (C=O)
Reactivity	O-alkylation favored	N-alkylation favored

Visualization: Tautomeric & Degradation Pathways

The following diagram illustrates the equilibrium and the primary degradation route (hydrolysis) that analysts must prevent.

Caption: Tautomeric equilibrium between lactim/lactam forms and the irreversible hydrolysis pathway.

Analytical Protocol A: HPLC-UV/MS Method

Objective: Quantify purity and monitor hydrolysis degradation. Constraint: Minimize on-column degradation.

Method Parameters

Parameter	Specification	Rationale
Column	C18 End-capped (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 150 x 4.6 mm	End-capping reduces silanol interactions with basic pyridine nitrogen.
Mobile Phase A	10 mM Ammonium Acetate (pH 5.5)	pH 5.5 buffers the pyridine (pKa ~3.2 and ~11) without accelerating hydrolysis (rapid at extreme pH).
Mobile Phase B	Acetonitrile (LC-MS Grade)	Aprotic solvent minimizes solvolysis.
Gradient	5% B to 90% B over 15 min	Fast gradient to elute reactive species quickly.
Flow Rate	1.0 mL/min	Standard backpressure.
Temp	10°C (Column & Autosampler)	CRITICAL: Low temperature significantly retards hydrolysis during the run.
Detection	UV @ 254 nm / ESI+ MS	254 nm aligns with the pyridine chromophore. MS required for impurity ID.

Step-by-Step Workflow

• Sample Diluent: Use 100% Acetonitrile (ACN). Do not use water/methanol in the diluent.

• Preparation: Weigh 5 mg of sample into a volumetric flask. Dissolve in ACN. Sonicate briefly (<30s) if needed.

• Injection: Inject immediately. If using an autosampler, ensure the tray is cooled to 4°C.

• Integration: The 4-pyridone tautomer may cause peak tailing. Ensure integration parameters account for slight asymmetry.

Analytical Protocol B: NMR Characterization

Objective: Structural confirmation and tautomer ratio assessment.

• Solvent Choice: DMSO-d6 is the gold standard. It stabilizes the 4-pyridone form and prevents rapid proton exchange, allowing observation of the NH/OH signals.

• Key Signals (1H NMR, 400 MHz, DMSO-d6):

  • δ 11.0 - 11.5 ppm (br s, 1H): NH proton (indicates Pyridone form).

  • δ 6.0 - 7.8 ppm (m, 3H): Pyridine ring protons. Pattern depends on substitution (d, dd).

  • δ 4.6 - 4.8 ppm (s, 2H): -CH₂Cl (Chloromethyl group). Note: If this shifts to ~4.4 ppm and broadens, suspect hydrolysis to -CH₂OH.

Self-Validating Check: If the integration of the -CH₂Cl peak is < 2.0 relative to the aromatic protons, or if a new methylene signal appears upfield, the sample has degraded.

Stability Assessment Protocol

Since this molecule is an intermediate, its "hold time" in solution is a critical process parameter.

Experiment: Determination of Solution Half-Life (

).

• Preparation: Prepare a 1 mg/mL stock in ACN.

• Spike: Spike the stock into three buffers: pH 2.0, pH 7.0, pH 10.0 (1:10 dilution).

• Monitoring: Inject onto HPLC every 15 minutes for 4 hours.

• Calculation: Plot

  vs. Time. The slope gives .

Visualization: Method Development Decision Tree

Caption: Decision tree for minimizing analytical artifacts during method development.

References

• ChemSrc. (2023). 2-Chloromethyl-pyridin-4-ol (CAS 1227584-75-9) Product Entry.[1][2] Retrieved from [Link]

• WuXi Biology. (2020). Tautomerism: 2-Hydroxypyridine vs 2-Pyridone Equilibrium. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Synthesis of N-difluoromethylated pyridines and 4-pyridones. (Discusses alkylation of pyridone systems). Retrieved from [Link]

• ResearchGate. (2014). Method development for 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride. (Analogous method). Retrieved from [Link]

Sources

• 1. CAS#:153823-58-6 | 2-Chloro-4-nitrophenyl 2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside | Chemsrc [chemsrc.com]
• 2. CAS#:886900-12-5 | 2-hydroxy-4-oxo-N-(pyridin-3-ylmethyl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide | Chemsrc [chemsrc.com]

Technical Notes & Optimization

Technical Support Guide: Synthesis &amp; Troubleshooting of 2-Chloromethyl-pyridin-4-ol

Executive Summary: The "Jekyll & Hyde" Intermediate

2-Chloromethyl-pyridin-4-ol (and its hydrochloride salt) is a high-value pharmacophore, particularly in the synthesis of iron chelators (e.g., Deferiprone derivatives) and enzyme inhibitors. However, it presents a notorious "Jekyll & Hyde" profile:

• Useful State: A highly reactive electrophile essential for coupling reactions.

• Destructive State: An unstable monomer that undergoes rapid, irreversible self-polymerization (tar formation) if the free base is generated.

This guide moves beyond standard recipes to address the mechanistic causes of failure, specifically focusing on selectivity (ring vs. side-chain chlorination) and stability (preventing intermolecular alkylation).

Critical Failure Modes & Mechanistic Troubleshooting

Module A: The "Black Tar" Phenomenon (Self-Alkylation)

The Issue: The reaction mixture turns into an intractable black gum upon solvent removal or neutralization. The Cause: Intermolecular

-alkylation. The pyridine nitrogen is a nucleophile; the chloromethyl group is an electrophile. In the neutral (free base) state, Molecule A attacks Molecule B, creating a quaternary ammonium salt. This triggers a chain reaction, forming a pyridinium polymer.

The Solution: The "Salt Fortress" Strategy You must effectively "deactivate" the nucleophile (the nitrogen) by keeping it protonated at all times.

• Protocol Rule: Never perform an aqueous alkaline workup (e.g., NaHCO₃ wash) if you intend to isolate the intermediate.

• Storage: Isolate and store strictly as the Hydrochloride Salt .

Figure 1: The stability cliff. Neutralization triggers immediate polymerization.

Module B: Selectivity Control (Side-Chain vs. Ring Chlorination)

The Issue: Analysis shows the presence of 2,4-bis(chloromethyl)pyridine or 4-chloro-2-chloromethylpyridine . The Cause: Over-chlorination. The 4-OH group is tautomeric with the 4-pyridone form. While side-chain chlorination (alcohol to alkyl chloride) is kinetically favored, high temperatures or aggressive reagents (like POCl₃ or PCl₅) will chlorinate the 4-position (converting C-OH to C-Cl).

The Solution: Kinetic Control via Thionyl Chloride (SOCl₂) SOCl₂ is the reagent of choice because it is selective for the hydroxymethyl group at lower temperatures.

• Temperature Limit: Maintain reaction at 0°C to Room Temperature . Do not reflux above 40°C unless conversion is stalled.

• Reagent: Avoid POCl₃ unless the 4-Cl product is desired.

Validated Synthetic Protocol

Target: 2-Chloromethyl-pyridin-4-ol Hydrochloride Starting Material: 2-Hydroxymethyl-pyridin-4-ol (derived from Kojic acid or Comenamic acid).

Step-by-Step Methodology

• Preparation (Anhydrous Conditions):

  • Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂ or Ar balloon).

  • Safety Note: SOCl₂ releases HCl and SO₂ gases. Perform strictly in a fume hood.

• Slurry Formation:

  • Charge the flask with 2-Hydroxymethyl-pyridin-4-ol (10.0 g, 1.0 eq) .

  • Add anhydrous Dichloromethane (DCM, 100 mL) . The starting material may not fully dissolve; this is acceptable.

  • Why DCM? It precipitates the hydrochloride salt product, preventing polymerization.

• Chlorination (The Critical Step):

  • Cool the suspension to 0°C (ice bath).

  • Add Thionyl Chloride (SOCl₂, 1.5 eq) dropwise over 30 minutes.

  • Observation: The mixture will bubble (SO₂/HCl release). The solid may dissolve transiently and then reprecipitate as the product salt.

• Reaction Monitoring:

  • Allow to warm to Room Temperature (20-25°C) and stir for 2–4 hours.

  • QC Check: Take an aliquot, quench in acidic methanol, and check TLC/HPLC. Do not quench in water/base.

• Isolation (Filtration Method):

  • Do not perform an aqueous extraction.

  • Add Diethyl Ether or Hexane (50 mL) to the reaction mixture to force complete precipitation of the salt.

  • Filter the white/off-white solid under inert atmosphere (nitrogen blanket) if possible.

  • Wash the cake with cold DCM/Ether (1:1).

• Drying:

  • Dry under high vacuum at room temperature.

  • Result: 2-Chloromethyl-pyridin-4-ol Hydrochloride (hygroscopic solid).

Data Summary & Specifications

Parameter	Specification / Behavior
Appearance	White to pale yellow crystalline powder.
Storage Condition	-20°C, Desiccated, Inert Gas (Ar/N₂).
Solubility	Soluble in Water, Methanol (decomposes slowly). Insoluble in DCM, Ether.
Melting Point	~120–124°C (decomposes).
Stability	Unstable as free base. Stable as HCl salt for months if dry.
Major Impurity	4-Chloro-2-chloromethylpyridine (if refluxed).

Troubleshooting FAQ

Q1: Can I use water to wash out the excess Thionyl Chloride? A: NO. The chloromethyl group is highly susceptible to hydrolysis, reverting to the alcohol. Furthermore, water will solubilize the HCl salt, making extraction difficult without neutralizing (which causes polymerization). Remove excess SOCl₂ via vacuum distillation or co-evaporation with toluene.

Q2: My product turned pink/red during filtration. Is it ruined? A: Not necessarily. Pyridine phenols are sensitive to oxidation and trace metal contamination, often turning pink. If the NMR is clean, the color is likely a trace impurity. However, if it turns black/tarry, polymerization has occurred.

Q3: I need the free base for the next coupling reaction. How do I handle it? A: Generate the free base in situ. Suspend the HCl salt in the solvent for the next step, add the coupling partner, and then add the base (e.g., Triethylamine or Carbonate) dropwise. This ensures the reactive intermediate is consumed immediately upon formation, minimizing the window for self-alkylation.

Q4: Why not use POCl₃? A: POCl₃ is more aggressive and is typically used to convert 4-pyridones (tautomer of 4-hydroxypyridine) into 4-chloropyridines. Using POCl₃ risks chlorinating both the side chain and the ring position [1].

Reaction Pathway Visualization

Figure 2: Selectivity landscape. Low temperature and SOCl₂ favor the target; heat and water lead to failure.

References

• Spiteller, P. (2025). Chlorination of pyridines and side-chain activation. In Science of Synthesis: Pyridines. Thieme Chemistry.

• Basell Polyolefine GmbH. (2013).[1] Synthesis of 2-(chloromethyl)pyridine hydrochloride. European Patent EP2606970A1.[1]

• ChemicalBook. (2025).[2] 2-(Chloromethyl)pyridine hydrochloride Properties and Safety.

• Fisher Scientific. (2025). Safety Data Sheet: 2-Chloromethyl-pyridine hydrochloride.

• Master Organic Chemistry. (2014). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi.

Sources

• 1. 2-(Chloromethyl)pyridine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Technical Support Portal: Purification of 2-Chloromethyl-pyridin-4-ol

Ticket ID: #CMP-404-PUR Status: Open Priority: Critical Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Wolf in Sheep's Clothing"

User Warning: You are likely encountering low yields, insoluble "gums," or material that vanishes on silica gel.

2-Chloromethyl-pyridin-4-ol is not a standard organic intermediate. It presents a tripartite stability paradox :

• Electrophilicity: The 2-chloromethyl group is a potent alkylating agent.

• Nucleophilicity: The pyridine nitrogen is a nucleophile.[1]

• Tautomerism: The 4-hydroxyl group forces the molecule into a 4-pyridone tautomer in polar media, creating zwitterionic character.

The Core Directive: Do NOT attempt to isolate the free base. This molecule must be handled, purified, and stored as the Hydrochloride Salt (HCl) .

Troubleshooting Guide (FAQ Format)

Ticket #1: "My product turned into a black tar during rotary evaporation."

Root Cause: Self-Alkylation (Intermolecular Polymerization). When 2-Chloromethyl-pyridin-4-ol is in its free base form (neutral pH), the pyridine nitrogen of Molecule A attacks the chloromethyl group of Molecule B. This triggers a cascading polymerization reaction, forming an insoluble quaternary ammonium polymer.

Resolution:

• Protocol: Maintain acidic conditions (pH < 2) throughout the workup.

• The Fix: Do not neutralize the reaction mixture with base (e.g.,

  ) to extract. Instead, evaporate the reaction solvent (often or Toluene) directly to precipitate the hydrochloride salt.

Ticket #2: "The compound sticks to the baseline on TLC and Silica Columns."

Root Cause: 4-Pyridone Tautomerism & Zwitterions. In solution, 4-hydroxypyridines exist in equilibrium with 4-pyridones.[2][3] The pyridone form is highly polar. Furthermore, on silica gel (which is slightly acidic), the basic nitrogen interacts strongly with silanols, while the hydroxyl group creates hydrogen bonds.

Resolution:

• Avoid: Normal phase silica chromatography (DCM/MeOH). It will irreversibly adsorb or degrade the compound.

• Preferred: Crystallization.

• Alternative (If chromatography is mandatory): Use Reverse Phase (C18) with an acidic mobile phase (0.1% TFA or HCl in Water/Acetonitrile) to keep the nitrogen protonated and prevent tailing.

Ticket #3: "I see a new spot corresponding to the alcohol (Hydroxymethyl) derivative."

Root Cause: Hydrolysis.[4] The chloromethyl group is highly labile. In the presence of water and heat—especially at neutral/basic pH—the chloride is displaced by hydroxide (

mechanism favored by the electron-deficient ring).

Resolution:

• Strict Anhydrous Conditions: Use anhydrous solvents (DCM, Toluene) during synthesis.

• Cold Workup: If an aqueous wash is unavoidable, perform it at 0°C and keep the aqueous phase strongly acidic (HCl) to suppress the concentration of free hydroxide ions.

Validated Purification Protocols

Protocol A: Isolation via Crystallization (Recommended)

Best for scale >1g. Yields typically 85-95%.

Prerequisites:

• Reaction solvent: Thionyl Chloride (

  ) or Toluene.

• Atmosphere:

  or Ar (Strictly anhydrous).

Step-by-Step:

• Reaction Termination: Upon completion of chlorination, cool the reaction mixture to 0°C.

• Concentration: Remove excess

  or solvent under reduced pressure (Rotavap) at < 40°C . Do not overheat.

• Antisolvent Addition:

  • Redissolve the crude oily residue in a minimum volume of anhydrous Methanol or Isopropanol (just enough to mobilize).

  • Slowly add 10 volumes of cold Diethyl Ether or Ethyl Acetate with vigorous stirring.

• Precipitation: The Hydrochloride salt will precipitate as a white to off-white solid.

• Filtration: Filter under inert gas (Schlenk line or rapid filtration). The solid is hygroscopic.

• Drying: Dry in a vacuum desiccator over

  .

Protocol B: Reverse Phase Purification (For Analytical Purity)

Best for <100mg or impurity profiling.

Parameter	Setting
Stationary Phase	C18 (ODS) Column
Mobile Phase A	Water + 0.1% HCl (Do not use Formic acid if pH > 3 is risked)
Mobile Phase B	Acetonitrile + 0.1% HCl
Gradient	0% B to 40% B over 20 min (Compound is very polar)
Detection	UV 254 nm (Pyridine ring)
Post-Run	Lyophilize fractions immediately. Do not rotavap at high heat.

Mechanistic Visualization

Diagram 1: The Stability & Tautomerism Trap

This diagram illustrates the two major failure modes: Tautomerism leading to polarity issues, and Self-Alkylation leading to polymerization.

Caption: Figure 1. The central node (Free Base) is unstable. Stability is only achieved by protonation (Green Zone).

Diagram 2: Decision Tree for Purification

Follow this logic to determine the correct workflow for your scale and purity needs.

Caption: Figure 2. Workflow logic emphasizing crystallization and avoidance of normal phase chromatography.

References

• BenchChem. (2025).[1] Synthesis and Stability of Chloromethyl-pyridine Hydrochlorides. Retrieved from BenchChem Technical Notes. Link

• Schlegel, H. B. (1990). Tautomerization of 2-Pyridone and 4-Pyridone: An ab Initio Study. Journal of Physical Chemistry. (Fundamental basis for tautomer stability). Link

• Google Patents. (2015). CN104974077A - Synthetic method of 2-chloromethylpyridine hydrochloride.[5] (Describes the critical role of HCl salt isolation). Link

• ChemicalBook. (2023). 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride Properties. (Analogous compound data confirming salt stability). Link

• Sigma-Aldrich. (2024). 2-(Chloromethyl)pyridine hydrochloride Product Sheet. (Handling and storage verification). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Pyridone - Wikipedia [en.wikipedia.org]
• 3. chemtube3d.com [chemtube3d.com]
• 4. CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google Patents [patents.google.com]
• 5. CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride - Google Patents [patents.google.com]

2-Chloromethyl-pyridin-4-ol stability and degradation issues

Technical Support Center: 2-Chloromethyl-pyridin-4-ol Senior Application Scientist Desk | Reference ID: PYR-CLM-4OH-001

Introduction: The "Jekyll & Hyde" Intermediate

Welcome. If you are accessing this guide, you are likely encountering difficulties with 2-Chloromethyl-pyridin-4-ol (or its hydrochloride salt). This molecule is a critical scaffold in the synthesis of proton pump inhibitors (PPIs) and antiviral agents, but it is notoriously unstable.

Its utility stems from the high reactivity of the chloromethyl group (electrophile) combined with the 4-hydroxyl moiety (nucleophile/tautomer). However, this duality creates a "suicide substrate" scenario where the molecule can destroy itself via intermolecular self-alkylation if not handled under strict protonated conditions.

This guide moves beyond basic MSDS data to address the mechanistic root causes of degradation and provides self-validating protocols for your experiments.

Module 1: Mechanisms of Instability

To troubleshoot effectively, you must understand the three primary failure modes.

Intermolecular Self-Alkylation (The "Pink Death")

The most common issue is the material turning pink, brown, or black.

• Mechanism: The pyridine nitrogen (or the oxygen in the pyridone form) acts as a nucleophile, attacking the electrophilic chloromethyl carbon of a neighboring molecule. This creates a chain reaction, forming insoluble oligomers.

• Trigger: Presence of moisture or neutralizing the hydrochloride salt (free-basing) without immediate reaction.

Hydrolysis

• Mechanism: Water attacks the chloromethyl group, displacing the chloride to form 2-(hydroxymethyl)pyridin-4-ol .

• Trigger: Storage in non-desiccated environments or protic solvents at neutral/basic pH.

Tautomeric Confusion (Analytical Artifacts)

• Mechanism: 4-Hydroxypyridines exist in equilibrium between the pyridinol (aromatic) and pyridone (non-aromatic, amide-like) forms. This causes confusing NMR signals and "ghost" peaks in HPLC if pH is not controlled.

Figure 1: Primary degradation and equilibrium pathways. Note that the Free Base is the gateway to polymerization.

Module 2: Troubleshooting Guides (FAQ)

Issue 1: "My NMR spectrum shows broad, split, or missing peaks."

Diagnosis: Tautomeric Equilibrium & Proton Exchange. In solvents like DMSO-

, the molecule often favors the 4-pyridone form, while in CDCl (if soluble), it may shift. Furthermore, the exchangeable protons (OH/NH) often broaden or disappear due to trace water.

Corrective Action:

• Add Acid: Spike your NMR tube with 1-2 drops of TFA-

  or DCl. This forces the molecule entirely into the protonated pyridinol cation form.

  • Result: Peaks will sharpen and shift to a predictable aromatic pattern.

• Avoid CDCl

  : The free base is insoluble and unstable in chloroform. Use DMSO- or Methanol- (keep cold).

Issue 2: "The white solid turned into a brown gum overnight."

Diagnosis: Loss of HCl protection (Autocatalytic Polymerization). If the container was not perfectly sealed, atmospheric moisture can induce partial hydrolysis. The released water can facilitate localized neutralization or crystal lattice disruption, triggering the self-alkylation chain reaction.

Corrective Action:

• Salvage: If the material is <20% degraded, recrystallize immediately from anhydrous Ethanol/HCl. If it is a gum, it is likely unsalvageable polymerization.

• Prevention: Store strictly at -20°C under Argon.

Issue 3: "LC-MS shows a mass of M+18 (or M-18)."

Diagnosis: Hydrolysis artifact.

• M-18 (Loss of water): Often seen in the source if the inlet temperature is too high.

• M+18 (Hydrolysis): Real degradation. The Cl (35/37 pattern) is lost and replaced by OH (mass shift -35 + 17 = -18 from parent, or +18 if you are looking at the product of hydrolysis relative to a dehydrated species).

  • Check: Look for the loss of the Chlorine isotope pattern (3:1 ratio of M:M+2). If the isotope pattern is gone, you have hydrolyzed the material.

Module 3: Critical Experimental Protocols

Protocol A: Safe "Free-Basing" for Reactions

Warning: Never isolate the free base as a dry solid. It must be generated in situ.

Scenario: You need to react the nitrogen or hydroxyl group, but the HCl salt is unreactive.

• Solvent Choice: Use a biphasic system (DCM/Water) or an anhydrous polar solvent (DMF) depending on the next step.

• Temperature: Cool the suspension of the HCl salt to 0°C .

• Neutralization: Add exactly 1.0 equivalent of mild base (e.g., NaHCO

  or TEA). Do not use strong hydroxides (NaOH) as they accelerate hydrolysis of the -CH Cl group.

• Immediate Use: Add your electrophile/nucleophile immediately after neutralization. Do not let the free base sit for >15 minutes.

Protocol B: HPLC Method for Impurity Profiling

Standard reverse-phase methods often fail due to the basic nitrogen causing peak tailing. Use this "Ion-Suppression" method.

Parameter	Condition
Column	C18 End-capped (e.g., Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile + 0.1% TFA
Gradient	5% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (aromatic) and 220 nm (amide/pyridone)
Sample Diluent	Water:Acetonitrile (90:10) + 0.1% TFA (Crucial: Keep sample acidic)

Data Interpretation:

• RT ~2-3 min: Hydrolyzed impurity (2-hydroxymethyl-pyridin-4-ol). More polar.

• RT ~5-6 min: Target Compound (2-chloromethyl-pyridin-4-ol).

• RT >8 min: Dimers/Oligomers (Broad humps).

Module 4: Stability Data Summary

The following data summarizes the stability window based on internal application testing and literature proxies.

Condition	State	Stability Estimate	Recommendation
Solid (HCl Salt), -20°C	Crystalline	> 1 Year	Store under Argon/Nitrogen.
Solid (HCl Salt), 25°C	Crystalline	1-3 Months	Hygroscopic. Desiccate.
Solution (Water, pH < 3)	Dissolved	24 Hours	Stable enough for HPLC analysis.
Solution (Water, pH 7)	Dissolved	< 1 Hour	Rapid hydrolysis to alcohol.
Solution (Free Base, Organic)	Dissolved	< 30 Minutes	Rapid dimerization. Use immediately.

References

• BenchChem. (2025).[1] An In-depth Technical Guide to the Stability and Storage of 2-(Chloromethyl)pyridine Hydrochloride. Retrieved from

• National Toxicology Program (NIH). (2025). Bioassay of 3-(chloromethyl)pyridine hydrochloride for possible carcinogenicity. Retrieved from

• Schlegel, H. B. (1991). Tautomerization of Formamide, 2-Pyridone, and 4-Pyridone: An ab Initio Study. Wayne State University. Retrieved from

• ChemicalBook. (2025).[2] 2-(Chloromethyl)pyridine hydrochloride NMR Spectrum and Properties. Retrieved from

• PubChem. (2025). 2-Chloro-4(1H)-pyridinone Compound Summary. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tcichemicals.com [tcichemicals.com]

Technical Support Center: Safe Handling and Storage of 2-Chloromethyl-pyridin-4-ol

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Hazard Identification & Risk Assessment for Novel Compounds

When working with a new or poorly characterized substance, it is critical to assume it is hazardous until proven otherwise.[1][2] A predictive hazard assessment based on the molecule's structure is the first step in establishing safe laboratory practices.[3]

Predicted Hazard Analysis of 2-Chloromethyl-pyridin-4-ol

The structure of 2-Chloromethyl-pyridin-4-ol contains three key functional groups that inform its potential hazards:

• Chloromethyl Group (-CH₂Cl): This group classifies the compound as a potential alkylating agent .[4][5] Alkylating agents are often toxic, mutagenic, and/or carcinogenic because they can form covalent bonds with biological nucleophiles like DNA.[4] The cytotoxicity of these agents is particularly high in rapidly dividing cells.[6] Compounds with this functional group should be handled with extreme caution to prevent exposure.

• Pyridine Ring: Pyridine and its derivatives are common organic bases and solvents.[7] They can be flammable, volatile, and harmful if inhaled, ingested, or absorbed through the skin.[7][8] Exposure can lead to various health issues, including nausea, coughing, and abdominal pain.[7]

• 4-Hydroxypyridine Moiety: This group exists in tautomeric equilibrium with its pyridone form, with the pyridone form often being favored.[9][10] This functionality can influence the compound's stability, solubility, and reactivity. It may cause skin and eye irritation.[11]

Based on this analysis, 2-Chloromethyl-pyridin-4-ol should be presumed to be a toxic, irritant, and potentially mutagenic or carcinogenic substance.

Frequently Asked Questions (FAQs): Initial Safety Assessment

Q1: I can't find a Safety Data Sheet (SDS) for 2-Chloromethyl-pyridin-4-ol. What is the first thing I should do? A1: In the absence of an SDS, you must treat the substance as particularly hazardous.[1] Your immediate actions should be:

• Conduct a thorough literature search: Use chemical databases (like SciFinder, Reaxys, PubChem) to find any mention of the compound or its close analogs. A similar compound, 2-Chloromethyl-3,5-dimethylpyridin-4-ol, is noted as being useful in organic synthesis and is a white to off-white solid.[12][13]

• Perform a structural hazard assessment: As detailed above, analyze the functional groups to predict toxicity and reactivity.[3]

• Assume the highest level of hazard: Until data proves otherwise, handle the compound with the most stringent safety precautions. This includes using engineering controls like a chemical fume hood, wearing appropriate personal protective equipment (PPE), and establishing strict access control to the work area.[1][14]

Q2: What are the primary routes of exposure I should be concerned about? A2: Based on the structural components, the primary routes of concern are:

• Dermal Contact: Absorption through the skin is a significant risk, especially for alkylating agents.[4]

• Inhalation: If the compound is a fine powder or volatile, inhalation of dust or vapors can lead to respiratory irritation and systemic toxicity.[11]

• Ingestion: Accidental ingestion is a risk if proper lab hygiene is not followed.[15]

• Ocular Contact: The compound is likely to be a severe eye irritant.[16][17]

Section 2: Safe Handling Protocols & Troubleshooting

All handling of 2-Chloromethyl-pyridin-4-ol must be performed within a certified chemical fume hood to minimize inhalation exposure.[18][19]

Experimental Protocol: Weighing and Preparing Solutions

• Preparation: Before handling the compound, ensure the fume hood sash is at the appropriate height. Cover the work surface with disposable plastic-backed absorbent paper.[14]

• Personal Protective Equipment (PPE): Wear the following mandatory PPE:

  • ANSI Z87.1-compliant safety goggles and a face shield.[2]

  • A flame-resistant lab coat.[19]

  • Two pairs of nitrile or neoprene gloves, with the outer pair taped to your lab coat sleeves. Inspect gloves for any signs of degradation before use.[15][18]

• Handling Solid Compound:

  • Use spark-proof tools for handling.[18][19]

  • To minimize aerosol formation, do not scrape the solid. Gently scoop the required amount.

  • Weigh the compound in a tared, sealed container.

• Solution Preparation:

  • Slowly add the solid to the solvent in your reaction vessel.

  • Ensure the process is well-ventilated and avoid splashing.

• Decontamination:

  • Wipe down all surfaces, glassware, and equipment with an appropriate solvent.

  • Dispose of all contaminated disposables (gloves, bench paper, etc.) in a clearly labeled hazardous waste container.[16][20]

Troubleshooting Guide: Common Handling Issues

Q3: I notice a slight irritating odor, even while working in the fume hood. What should I do? A3: This indicates a potential containment breach.

• Check Fume Hood Function: Verify that the fume hood is operating correctly and the sash is at the recommended height.

• Review Your Technique: Ensure you are working at least 6 inches inside the hood and not making rapid movements that could disrupt airflow.

• Assess Container Sealing: Check that all containers of the compound are tightly sealed when not in use.[7][21]

• Use Respiratory Protection: If the issue persists, a NIOSH-approved respirator with an appropriate cartridge may be necessary.[20]

Q4: My skin came into contact with a dilute solution of the compound. What is the correct first aid response? A4:

• Immediately remove any contaminated clothing.[17]

• Flush the affected skin area with copious amounts of water for at least 15 minutes.[22]

• Wash the area thoroughly with soap and water.[16]

• Seek immediate medical attention and provide the medical team with all available information about the compound's predicted hazards.

• Report the incident to your institution's Environmental Health & Safety (EH&S) department.

Section 3: Storage and Stability

Proper storage is crucial to maintain the compound's integrity and prevent hazardous situations.

Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	Store in a freezer at -20°C.[13][23]	Low temperatures slow the rate of potential decomposition reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen).[20]	Prevents degradation from atmospheric moisture and oxygen. The chloromethyl group can be susceptible to hydrolysis.
Light	Protect from light by using an amber vial or storing in a dark location.[2]	Prevents light-induced decomposition.
Container	Store in a tightly sealed, clearly labeled container.[18][21]	Prevents release of vapors and contamination.[7]
Location	Store in a designated, ventilated area away from incompatible materials.[18][19]	Prevents accidental reactions with oxidizers, strong acids, or bases.[8][24]

Troubleshooting Guide: Storage Issues

Q5: The white solid has turned yellow/brown in storage. What does this mean? A5: A change in color or consistency is a strong indicator of decomposition. The compound's purity is now questionable. Before use, you must re-analyze the material (e.g., by NMR, LC-MS) to determine its integrity. The chloromethyl group is reactive and can degrade over time, especially if not stored under strictly inert and dry conditions.

Q6: Can I store this compound with other pyridines in my chemical cabinet? A6: While it can be stored with other organic compounds, it must be segregated from incompatible materials. Specifically, keep it away from strong oxidizing agents, strong acids, and bases to prevent potentially hazardous reactions.[8][24] Ensure the storage cabinet is properly ventilated.[7]

Section 4: Emergency Procedures for Spills and Exposures

Be prepared for accidents before they happen.[3] Ensure a chemical spill kit is readily accessible.

Diagram: Spill Response Decision Workflow

Caption: Decision workflow for responding to a chemical spill.

Protocol: Decontamination of Surfaces and Equipment

The chloromethyl group is a reactive electrophile. Surfaces and equipment contaminated with 2-Chloromethyl-pyridin-4-ol can be decontaminated by treating them with a nucleophilic solution.

Caution: This procedure should be performed only by trained personnel wearing appropriate PPE.

• Prepare Decontamination Solution: A solution containing a basic organic amine can be effective. For example, an aqueous solution of a tertiary amine, a nonionic surfactant, and an alkali-metal hydroxide can be used to decompose chloromethyl ethers.[25] A simpler, effective solution can be a 10% aqueous solution of sodium bicarbonate or a dilute ammonium hydroxide solution, which will react with the chloromethyl group.

• Application: Apply the solution liberally to the contaminated surface. Allow a contact time of at least 1 hour to ensure the reaction is complete.

• Cleanup: Absorb the solution with vermiculite or other absorbent material.

• Final Rinse: Thoroughly rinse the surface with water.

• Disposal: All materials used for decontamination must be collected and disposed of as hazardous waste.

References

• Safety Data Sheet: Pyridine. (2025). Carl ROTH. [Link]

• Handling Pyridine: Best Practices and Precautions. (2024). Post Apple Scientific. [Link]

• Pyridine - SAFETY DATA SHEET. (2024). PENTA. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Princeton University. [Link]

• Newly Synthesized Chemical Hazard Information. University of North Texas Health Science Center. [Link]

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. University of North Carolina at Chapel Hill. [Link]

• Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers.

• Working with Chemicals. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). National Academies Press (US). [Link]

• Alkylating Agent-Induced Toxicity and Melatonin-Based Therapies. (2022). National Center for Biotechnology Information. [Link]

• Guide for Chemical Spill Response. American Chemical Society. [Link]

• Novel Chemicals with Unknown Hazards SOP. Texas Woman's University. [Link]

• Chemical Indicator for Alkylating Agents. (2015). ChemistryViews. [Link]

• Stability of 4-pyridone vs 4-pyridinol. Chemistry Stack Exchange. [Link]

• 4-Hydroxypyridine-Tautomerism. ChemTube3D. [Link]

• Chemical Spill Response Guide. University of Arkansas. [Link]

• 2-Chloromethylpyridine. Wikipedia. [Link]

Sources

• 1. Newly Synthesized Chemical Hazard Information | Office of Clinical and Research Safety [vumc.org]
• 2. twu.edu [twu.edu]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. chemistryviews.org [chemistryviews.org]
• 5. 2-Chloromethylpyridine - Wikipedia [en.wikipedia.org]
• 6. Alkylating Agent-Induced Toxicity and Melatonin-Based Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 8. carlroth.com [carlroth.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. chemtube3d.com [chemtube3d.com]
• 11. Page loading... [wap.guidechem.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. 2-Chloromethyl-3,5-dimethylpyridin-4-ol | 220771-03-9 [chemicalbook.com]
• 14. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 15. artsci.usu.edu [artsci.usu.edu]
• 16. uprm.edu [uprm.edu]
• 17. fishersci.co.uk [fishersci.co.uk]
• 18. chemicalbook.com [chemicalbook.com]
• 19. echemi.com [echemi.com]
• 20. 2-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 21. pentachemicals.eu [pentachemicals.eu]
• 22. safety.uark.edu [safety.uark.edu]
• 23. medchemexpress.com [medchemexpress.com]
• 24. jubilantingrevia.com [jubilantingrevia.com]
• 25. US5414202A - Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Chloromethyl-pyridin-4-ol

Welcome to the technical support center for the synthesis of 2-chloromethyl-pyridin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, particularly during scale-up operations. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols to enhance the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-chloromethyl-pyridin-4-ol?

A1: A prevalent strategy involves a multi-step synthesis starting from 2-methyl-4-methoxypyridine. This route includes N-oxidation, rearrangement and chlorination of the methyl group, and subsequent demethylation to yield the final pyridin-4-ol product. An alternative involves the direct chlorination of 2-methyl-pyridin-4-ol (2-methyl-4-pyridone).

Q2: Why is 2-chloromethyl-pyridin-4-ol often isolated as a hydrochloride salt?

A2: The free base of 2-chloromethyl-pyridin-4-ol can be unstable and prone to self-alkylation or decomposition. The hydrochloride salt exhibits greater stability and is easier to handle and store, making it the preferred form for isolation.[1]

Q3: What are the primary challenges when scaling up this synthesis?

A3: Key scale-up challenges include:

• Exothermic Reactions: Both the N-oxidation and chlorination steps can be highly exothermic, requiring careful temperature control to prevent runaway reactions and the formation of byproducts.

• Handling of Hazardous Reagents: Chlorinating agents like thionyl chloride (SOCl₂) and phosphorus oxychloride (POCl₃) are corrosive and react violently with water. Safe handling and quenching procedures are critical.

• Product Instability: The final product and intermediates can be sensitive to heat and pH, necessitating controlled work-up and isolation conditions.

• Purification: Removing impurities, such as isomers and over-chlorinated products, can be challenging at a larger scale, often requiring optimized crystallization or chromatographic methods.

Q4: Can I directly chlorinate 2-methyl-pyridin-4-ol?

A4: Direct chlorination of the methyl group on the pyridin-4-ol (or its tautomer, 4-pyridone) ring is feasible but can be complicated by the reactivity of the ring itself. The hydroxyl group can influence the reactivity and may require protection. Chlorination of the corresponding N-oxide is a common strategy to direct the reaction to the methyl group.

Troubleshooting Guides

Problem 1: Low Yield During N-Oxidation of the Starting Pyridine

Symptoms:

• Incomplete consumption of the starting material (e.g., 2-methyl-4-methoxypyridine) as observed by TLC or LC-MS.

• Formation of multiple unidentified byproducts.

Possible Causes & Solutions:

Cause	Scientific Rationale	Troubleshooting Steps
Insufficient Oxidizing Agent	The stoichiometry of the oxidizing agent (e.g., hydrogen peroxide, m-CPBA) to the pyridine is critical. An insufficient amount will lead to an incomplete reaction.	- Ensure accurate molar ratio calculations. A slight excess (1.1-1.5 equivalents) of the oxidizing agent is often used.[2][3] - Add the oxidant portion-wise to maintain its concentration.
Inadequate Reaction Temperature	The oxidation of pyridines is temperature-dependent. If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion within the given timeframe.	- For hydrogen peroxide in acetic acid, a temperature of 70-80°C is often optimal.[2][3] - Monitor the internal reaction temperature closely.
Decomposition of Oxidizing Agent	Hydrogen peroxide can decompose, especially at higher temperatures or in the presence of metal impurities.	- Use fresh, stabilized hydrogen peroxide. - Ensure the reaction vessel is clean and free of metal contaminants.
Incorrect Solvent	The solvent plays a crucial role in solvating the reactants and influencing the reaction rate. Glacial acetic acid is commonly used for H₂O₂ oxidations.	- Verify the use of an appropriate solvent system as reported in the literature for similar substrates.

Problem 2: Poor Selectivity and Over-chlorination during the Chlorination Step

Symptoms:

• Formation of dichloromethyl and trichloromethyl pyridine derivatives.

• Chlorination on the pyridine ring instead of the methyl group.

• Low yield of the desired 2-chloromethyl product.

Possible Causes & Solutions:

Cause	Scientific Rationale	Troubleshooting Steps
Excessive Chlorinating Agent	Using a large excess of the chlorinating agent (e.g., SOCl₂, SO₂Cl₂) significantly increases the probability of over-chlorination.	- Carefully control the stoichiometry of the chlorinating agent. Aim for 1.0-1.3 equivalents.[4] - Add the chlorinating agent dropwise to the reaction mixture to avoid localized high concentrations.
High Reaction Temperature	Higher temperatures can provide the activation energy for less favorable side reactions, including ring chlorination and over-chlorination.	- Maintain a low reaction temperature, often starting at 0°C, and allow the reaction to warm slowly if necessary.[4]
Radical Reactions (for SO₂Cl₂)	Sulfuryl chloride can lead to radical chlorination, which can be less selective.	- If using SO₂Cl₂, consider adding a radical initiator for more controlled initiation, or switch to a non-radical chlorinating agent like SOCl₂ for the conversion of an intermediate alcohol.[5]
Reactivity of the Pyridine Ring	The electronic nature of the pyridine ring, especially after N-oxidation, influences the site of electrophilic attack. The N-oxide activates the 2- and 4-positions for certain reactions.	- The rearrangement of the N-oxide with agents like POCl₃ or SOCl₂ is a classic method to achieve chlorination at the 2-methyl position. This proceeds through a rearranged intermediate that favors substitution on the methyl group.

Visualizing the Synthetic Pathway

A common synthetic route from 2-methyl-4-methoxypyridine is outlined below.

Caption: Synthetic pathway for 2-Chloromethyl-pyridin-4-ol.

Troubleshooting Decision Tree

When encountering low yields or impurities, this decision tree can guide your troubleshooting process.

Caption: Troubleshooting decision tree for synthesis issues.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloromethylpyridine Hydrochloride from 2-Picoline

This protocol is adapted from established procedures for the synthesis of 2-chloromethylpyridine hydrochloride and serves as a foundational method that can be adapted for the 4-hydroxy analogue.[2][3][6]

Step A: N-Oxidation of 2-Picoline

• In a well-ventilated fume hood, charge a reaction vessel with 2-picoline (1.0 mol) and glacial acetic acid (1.1 mol).

• Begin stirring and heat the mixture to 70°C.

• Slowly add 30% hydrogen peroxide (1.5 mol) dropwise, maintaining the temperature between 70-80°C. Caution: The reaction is exothermic.

• After the addition is complete, maintain the reaction at 80°C for 10-14 hours, monitoring the consumption of 2-picoline by TLC.

• Once the reaction is complete, cool the mixture and carefully remove the acetic acid and water under reduced pressure to obtain the crude 2-picoline N-oxide.

Step B: Rearrangement and Chlorination

• Cool the crude 2-picoline N-oxide in an ice bath.

• Slowly add thionyl chloride (1.2 mol) dropwise, keeping the temperature below 10°C.

• After the addition, allow the reaction to slowly warm to room temperature and then heat to reflux for 1 hour.[4]

• Carefully quench the excess thionyl chloride by slowly adding the reaction mixture to ice water.

• Adjust the pH to basic (pH 8-9) with a suitable base (e.g., Na₂CO₃ solution) and extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• To isolate as the hydrochloride salt, dissolve the crude product in a suitable solvent (e.g., ether) and bubble dry HCl gas through the solution, or add a solution of HCl in isopropanol.

• Collect the precipitated solid by filtration, wash with cold solvent, and dry under vacuum.

References

• CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google Patents.
• CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride - Google Patents.

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC. Available at: [Link]

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• CN102304082A - Synthesis method of 2-chloro-4-(piperidylmethyl)pyridine - Google Patents.

• Pyridine synthesis - Organic Chemistry Portal. Available at: [Link]

• CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents.
• CN103232389A - Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride - Google Patents.

• Pyridine Synthesis: Cliff Notes - Baran Lab. Available at: [Link]

• Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine (2013) - SciSpace. Available at: [Link]

• Synthesis of 4-(trichloromethyl)pyrido[2′,1′:3,4]pyrazino[2,1-b]quinazolinones through a cyclized dearomatization and trichloromethylation cascade strategy - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• CN102304083A - Preparation method of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride - Google Patents.

• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. Available at: [Link]

• EP0557967A1 - Method of side-chain chlorination of 2-chloro-methylpyridine - Google Patents.
• CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride - Google Patents.

• The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations - PMC. Available at: [Link]

• EP0557967B1 - Method of side-chain chlorination of 2-chloro-methylpyridine - Google Patents.

• Development of a Concise Scaleable Synthesis of 2-Chloro-5-(pyridin-2-yl) Pyrimidine via a Negishi Cross-Coupling | Request PDF - ResearchGate. Available at: [Link]

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• Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - NIH. Available at: [Link]

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Technical Support Center: Troubleshooting 2-Chloromethyl-pyridin-4-ol Derivatization Reactions

Welcome to the technical support center for 2-chloromethyl-pyridin-4-ol derivatization reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile bifunctional molecule. Here, we address common challenges encountered during derivatization, providing in-depth explanations, troubleshooting strategies, and detailed protocols to ensure the success of your experiments.

Introduction to the Chemistry of 2-Chloromethyl-pyridin-4-ol

2-Chloromethyl-pyridin-4-ol is a valuable building block in medicinal chemistry and materials science due to its two reactive sites: a nucleophilic hydroxyl group (in its pyridin-4-ol tautomeric form) or a nucleophilic nitrogen (in its pyridin-4-one tautomeric form), and an electrophilic chloromethyl group. This bifunctionality allows for a wide range of derivatization reactions, including etherification, esterification, and nucleophilic substitution. However, it also presents challenges in achieving chemoselectivity and avoiding unwanted side reactions.

This guide will focus on troubleshooting the most common derivatization reactions involving this molecule.

Frequently Asked Questions (FAQs)

Q1: What are the main reactive sites of 2-chloromethyl-pyridin-4-ol and how does its tautomerism affect reactivity?

A1: 2-Chloromethyl-pyridin-4-ol exists in a tautomeric equilibrium between the pyridin-4-ol and the pyridin-4(1H)-one forms. This is a critical consideration for its reactivity.

• Pyridin-4-ol form: The hydroxyl group at the C4 position is a nucleophile, susceptible to O-alkylation (etherification) and O-acylation (esterification).

• Pyridin-4(1H)-one form: The nitrogen atom of the pyridine ring is a nucleophile, which can lead to N-alkylation or N-acylation. Pyridin-4-ol itself tends to yield products of attack at the nitrogen atom.[1]

• Chloromethyl group: The carbon atom of the chloromethyl group at the C2 position is an electrophilic center, prone to SN2 reactions with various nucleophiles.

The reaction conditions, particularly the choice of base and solvent, can influence the position of this equilibrium and thus the outcome of the derivatization reaction.

Q2: I am observing a mixture of O- and N-alkylated products in my etherification reaction. How can I improve the chemoselectivity for O-alkylation?

A2: Achieving chemoselectivity between O- and N-alkylation is a common challenge. The outcome is governed by the Hard and Soft Acids and Bases (HSAB) principle.

• Hard and Soft Nucleophiles and Electrophiles: The oxygen of the pyridinol is a "harder" nucleophile, while the nitrogen is "softer". Hard electrophiles will preferentially react with the hard oxygen center, while soft electrophiles will favor the soft nitrogen center.[2]

• Practical Steps to Favor O-Alkylation:

  • Use a "harder" alkylating agent: For example, using alkyl sulfates (like dimethyl sulfate) or alkyl sulfonates (like methyl tosylate) which are harder electrophiles, can favor O-alkylation over alkyl halides (like methyl iodide), which are softer.

  • Choice of Base and Solvent: Using a non-polar, aprotic solvent can favor O-alkylation. Deprotonation of the hydroxyl group with a strong, non-nucleophilic base like sodium hydride (NaH) in a solvent like THF will generate the harder alkoxide nucleophile, which can then react with the alkylating agent.

  • Counter-ion Effect: The presence of certain metal cations can influence selectivity. For instance, silver salts can sometimes promote O-alkylation.[2]

Q3: My reaction is not going to completion, and I have a significant amount of starting material left. What should I do?

A3: Incomplete conversion can be due to several factors. Here's a systematic approach to troubleshoot this issue:

• Reagent Purity and Stoichiometry: Ensure your 2-chloromethyl-pyridin-4-ol and the derivatizing agent are pure. Verify the stoichiometry of your reactants. For reactions requiring a base, ensure it is fresh and of the correct strength.

• Reaction Temperature: Some derivatization reactions may require heating to proceed at a reasonable rate.[3] However, be cautious as excessive heat can lead to decomposition or side reactions. Monitor the reaction by TLC to find the optimal temperature.

• Solvent Choice: The solvent plays a crucial role in reaction kinetics. Ensure you are using an appropriate solvent that can dissolve all reactants and is suitable for the reaction type (e.g., a polar aprotic solvent like DMF or DMSO for many SN2 reactions).

• Activation of Leaving Groups: If you are performing a substitution reaction, ensure you have a good leaving group. For instance, in Williamson ether synthesis, converting the alcohol to a better leaving group like a tosylate can improve the reaction rate.[4]

Troubleshooting Guide for Specific Derivatization Reactions

Williamson Ether Synthesis (O-Alkylation)

Problem: Low yield of the desired ether and formation of multiple byproducts.

Possible Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Competing N-Alkylation	As discussed in the FAQs, the pyridin-4-one tautomer can undergo N-alkylation.	- Use a hard alkylating agent (e.g., dimethyl sulfate).- Employ a strong, non-nucleophilic base (e.g., NaH) in an aprotic solvent (e.g., THF, DMF).- Consider using a silver salt (e.g., Ag₂O) to promote O-alkylation.
Intermolecular Reactions	The bifunctional nature of the molecule can lead to self-condensation or polymerization, especially under basic conditions.	- Use high dilution conditions to favor intramolecular reactions if a cyclic product is desired, or to minimize intermolecular side reactions in general.- Add the alkylating agent slowly to the deprotonated 2-chloromethyl-pyridin-4-ol.
Reaction at the Chloromethyl Group	The alkoxide formed can potentially react with the chloromethyl group of another molecule.	- This is a form of polymerization. High dilution and slow addition of reagents can mitigate this.- Consider using a protecting group for the hydroxyl function if you intend to react at the chloromethyl group first.
Elimination Reactions	If using a secondary or tertiary alkyl halide as the electrophile, elimination can compete with substitution, especially with a strong, sterically hindered base.	- Use a primary alkyl halide whenever possible for Williamson ether synthesis.[3]

Experimental Protocol: Optimized Williamson Ether Synthesis

• To a solution of 2-chloromethyl-pyridin-4-ol (1.0 eq) in anhydrous DMF, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (e.g., argon).

• Stir the mixture at 0 °C for 30 minutes.

• Slowly add the alkyl halide (1.1 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction carefully with water at 0 °C.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Fischer Esterification (O-Acylation)

Problem: The esterification reaction is slow and does not reach completion.

Possible Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Equilibrium Limitation	Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back to the starting materials.	- Use a large excess of the alcohol as the solvent to drive the equilibrium forward.[5]- Remove water as it is formed using a Dean-Stark apparatus.
Insufficient Catalyst	An acid catalyst is required to protonate the carbonyl group of the carboxylic acid, making it more electrophilic.	- Use a catalytic amount of a strong acid like sulfuric acid or p-toluenesulfonic acid.
Steric Hindrance	A sterically hindered carboxylic acid or alcohol can slow down the reaction rate.	- Increase the reaction temperature and/or reaction time.- Consider using a more reactive acylating agent, such as an acid chloride or anhydride, in the presence of a non-nucleophilic base like pyridine.

Experimental Protocol: Esterification using an Acid Chloride

• To a solution of 2-chloromethyl-pyridin-4-ol (1.0 eq) in anhydrous dichloromethane (DCM) and pyridine (1.2 eq) at 0 °C, add the acid chloride (1.1 eq) dropwise.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Nucleophilic Substitution at the Chloromethyl Group

Problem: The desired substitution product is obtained in low yield, with significant amounts of starting material and/or a product resulting from reaction at the hydroxyl/ring nitrogen.

Possible Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Competing Nucleophilic Attack	The nucleophile can also react at the C4 position (hydroxyl/ring nitrogen).	- Protect the hydroxyl group: Before carrying out the substitution at the chloromethyl group, protect the hydroxyl group as a stable ether (e.g., a silyl ether like TBDMS or a benzyl ether) or an ester.[6][7]- Control Reaction Conditions: In some cases, adjusting the solvent and temperature may favor one reaction pathway over the other. For instance, a less polar solvent might disfavor the reaction at the more polar hydroxyl group.
Low Reactivity of the Nucleophile	A weak nucleophile will react slowly.	- Increase the reaction temperature.- Use a catalyst if applicable (e.g., a phase-transfer catalyst for reactions with anionic nucleophiles).
Intramolecular Cyclization	If the incoming nucleophile also contains a reactive site, intramolecular cyclization can occur.	- This is highly dependent on the specific nucleophile used. Careful selection of the nucleophile is crucial.

Experimental Protocol: Protecting Group Strategy for Selective Substitution

• Protection: React 2-chloromethyl-pyridin-4-ol with a suitable protecting group reagent (e.g., tert-butyldimethylsilyl chloride (TBDMSCl) and imidazole in DMF) to protect the hydroxyl group.

• Purification: Purify the protected intermediate by column chromatography.

• Nucleophilic Substitution: React the purified, protected 2-chloromethyl-pyridin-4-ol with the desired nucleophile under appropriate conditions (e.g., in a polar aprotic solvent like acetonitrile or DMF).

• Deprotection: After the substitution reaction is complete, remove the protecting group under standard conditions (e.g., using a fluoride source like TBAF for a TBDMS group).

• Final Purification: Purify the final deprotected product.

Visualization of Troubleshooting Workflows

Decision Tree for Derivatization Strategy

Caption: Decision tree for selecting a derivatization strategy.

Troubleshooting Workflow for Low Yield

Caption: Systematic workflow for troubleshooting low reaction yields.

Analytical Monitoring

Thin-Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of your derivatization reaction. Use a suitable solvent system to achieve good separation between your starting material, product, and any potential byproducts. Visualizing the spots under UV light is usually effective for pyridine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of your final product and identifying any impurities. For distinguishing between O- and N-alkylated products, 2D NMR techniques like HSQC and HMBC can be particularly informative.[8][9]

Purification Challenges

Derivatives of 2-chloromethyl-pyridin-4-ol can sometimes be challenging to purify due to their polarity and the presence of closely related byproducts.

• Column Chromatography: This is the most common purification method. A careful selection of the stationary phase (e.g., silica gel or alumina) and the mobile phase is critical for achieving good separation.

• Recrystallization: If your product is a solid, recrystallization can be an effective method for purification, especially for removing minor impurities.

• Preparative HPLC: For difficult separations, preparative HPLC may be necessary to obtain a highly pure product.

References

• Barros, H. J. V.; et al. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones. The Journal of Organic Chemistry. 2022 , 87 (11), 7355-7366. [Link]

• Barros, H. J. V.; et al. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones. National Institutes of Health. 2022 . [Link]

• Chambers, R. D.; et al. Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles. Journal of the Chemical Society, Perkin Transactions 1. 1977 , 18, 2221-2227. [Link]

• Baran, P. S.; et al. Chemoselectivity: The Mother of Invention in Total Synthesis. Accounts of Chemical Research. 2012 , 45 (6), 826-836. [Link]

• Why n-alkylation is more favorable than o-alkyation? ResearchGate. 2016 . [Link]

• 2-Chloro-4-(chloromethyl)pyridine. PubChem. [Link]

• Ranjbar-Karimi, R.; et al. Reactions of pyridin-2-ol, pyridin-3-ol, and pyridin-4-ol with pentafluoro- and pentachloropyridine. Chemistry of Heterocyclic Compounds. 2017 , 53, 1330-1334. [Link]

• Moura, N. M. M.; et al. Synthesis of chlorins and bacteriochlorins from cycloaddition reactions with porphyrins. Arkivoc. 2022 , 2022 (2), 1-33. [Link]

• Venugopal, N.; et al. Method Development and Validation Study for Quantitative Determination of 2-chloromethyl-3,4-dimethoxy Pyridine Hydrochloride a Genotoxic Impurity in Pantoprazole Active Pharmaceutical Ingredient (API) by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis. 2012 , 66, 223-228. [Link]

• How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? ResearchGate. 2017 . [Link]

• 17.6: Reactions of Alcohols. Chemistry LibreTexts. 2024 . [Link]

• 18.2: Preparing Ethers. Chemistry LibreTexts. 2025 . [Link]

• NMR and TLC is having a disagreement. Reddit. 2022 . [Link]

• N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. ResearchGate. 2025 . [Link]

• Ether synthesis by etherification (alkylation). Organic Chemistry Portal. [Link]

• Esterification of pyridine carboxylic acids.

• Impurity Occurrence and Removal in Crystalline Products from Process Reactions. University College Cork. 2017 . [Link]

• Protecting Groups. Organic Synthesis. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• 4-Diazomethylpyridine as a Derivatization Reagent and Its Application to the Determination of Prostaglandin E2 by LC–MS/MS. ResearchGate. 2025 . [Link]

• N- vs. O-alkylation in the mitsunobu reaction of 2-pyridone. Semantic Scholar. 1994 . [Link]

• Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. ResearchGate. 2025 . [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Multipolymer reaction system for selective aerobic alcohol oxidation: simultaneous use of multiple different polymer-supported ligands. PubMed. 2004 . [Link]

• Protecting Groups In Organic Synthesis. SlideShare. [Link]

• Feature Papers in Catalysis in Organic and Polymer Chemistry. MDPI. 2025 . [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• 13.2 Synthesis of Ethers | Organic Chemistry. YouTube. 2021 . [Link]

• Organic Chemistry Williamson Ether Synthesis. University of Richmond. [Link]

• Esterification--Making Esters from Carboxylic Acids. YouTube. 2019 . [Link]

• Protecting Groups in Organix Synthesis. UT Southwestern Medical Center. [Link]

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• 8. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Unexpected results in 2-Chloromethyl-pyridin-4-ol experiments

Topic: Troubleshooting Stability & Reactivity Anomalies

Document ID: TS-PYR-042 | Version: 1.2 | Status: Active

Executive Summary

You are likely accessing this guide because your experiments with 2-Chloromethyl-pyridin-4-ol (or its hydrochloride salt) have yielded black insoluble tars, inconsistent NMR spectra, or unexpectedly low yields during nucleophilic substitution.

This molecule presents a unique "perfect storm" of reactivity:

• Electrophilic Warhead: The 2-chloromethyl group (

  ) is highly reactive toward nucleophiles.

• Nucleophilic Core: The pyridine nitrogen and the 4-hydroxyl group (via tautomerization) act as internal nucleophiles.

• Tautomeric Ambiguity: The 4-hydroxyl group exists in a dynamic equilibrium with the 4-pyridone form, complicating analysis.

This guide moves beyond standard protocols to address the mechanistic causes of failure and provides self-validating solutions.

Module 1: The "Black Tar" Phenomenon (Self-Alkylation)

User Complaint: "My white solid turned into a brown/black sticky gum within minutes of neutralizing the salt." or "The reaction mixture solidified into an insoluble polymer."

The Mechanism: The Intermolecular Death Spiral

The free base of 2-chloromethyl-pyridin-4-ol is inherently unstable. The pyridine nitrogen (or the oxygen in the deprotonated state) attacks the electrophilic methylene carbon of a neighboring molecule. This creates a chain reaction, forming an insoluble poly-pyridinium salt.

Caption: Figure 1. The self-alkylation pathway. Neutralization exposes the nucleophilic nitrogen, triggering rapid polymerization.

Troubleshooting & Solutions

Symptom	Root Cause	Corrective Action
Material turns black on filter paper	Hydrolysis of HCl salt by atmospheric moisture, followed by self-reaction.	Handle under Argon/Nitrogen. Do not dry on open vacuum filters for extended periods.
Gumming during extraction	pH adjusted > 7.0 during workup, generating the unstable free base.	Do NOT free-base during isolation. Keep the product as the HCl salt. If a base is required for the next step, add it in situ at -78°C or 0°C.
Exotherm upon dissolution	Polymerization is exothermic.	Dissolve in ice-cold solvents. Avoid high concentrations (>0.5 M) which increase collision frequency.

Module 2: The "Ghost" Peaks (Tautomerism & Analysis)

User Complaint: "The NMR spectrum shows broad peaks, missing signals, or shifts that don't match the structure."

The Mechanism: Pyridone vs. Pyridinol

Unlike simple pyridines, 4-hydroxypyridines exist in equilibrium with 4-pyridone . In polar solvents (DMSO, MeOH) and the solid state, the pyridone form often dominates due to hydrogen bonding networks. This destroys the aromaticity of the pyridine ring, shifting proton signals upfield and broadening them due to exchange rates.

Caption: Figure 2. Solvent-dependent tautomeric equilibrium affecting NMR and solubility.

Analytical Protocol (Self-Validating)

• Solvent Choice: Do not use

  (solubility is poor, aggregation occurs). Use DMSO-d6 .

• Acidification: Add 1-2 drops of TFA-d or concentrated DCl to the NMR tube.

  • Why? This forces the molecule entirely into the protonated cation form, collapsing the tautomeric equilibrium and sharpening the peaks.

• Expected Shift: Look for the methylene (

  ) singlet around 4.8 – 5.0 ppm in DMSO-d6. If it appears as a doublet or multiplet, you likely have the hydrolyzed alcohol ( ).

Module 3: Nucleophilic Substitution Strategy

User Complaint: "I tried to react the chloromethyl group with an amine/thiol, but I got low yields or multiple spots."

The "Push-Pull" Trap

The 4-OH group is electron-donating. If you use a strong base (like NaH or KOtBu) to facilitate your reaction, you will deprotonate the 4-OH first. The resulting phenoxide anion is an extremely potent nucleophile and will immediately attack the chloromethyl group of another molecule (O-alkylation polymerization).

Optimized Reaction Protocol

Goal: Couple 2-chloromethyl-pyridin-4-ol (HCl salt) with a nucleophile (Nu-H).

Step-by-Step Guide:

• Solvent: Anhydrous DMF or Acetonitrile.

• Base Selection (Critical): Use a non-nucleophilic organic base (DIPEA or TEA). Avoid inorganic bases (NaOH, K2CO3) that might cause solubility issues or uncontrolled deprotonation.

• Stoichiometry:

  • Substrate (HCl salt): 1.0 eq

  • Nucleophile: 1.2 – 1.5 eq

  • Base: 2.2 eq (1 eq to neutralize the HCl salt, 1 eq to scavenge the HCl produced in the reaction).

• Temperature: Start at 0°C . Only warm to room temperature if TLC shows no progress after 1 hour.

• Dilution: Run dilute (0.05 M to 0.1 M) to favor intermolecular reaction with the nucleophile over intermolecular self-polymerization.

Reaction Monitoring (TLC):

• Stationary Phase: Silica Gel.

• Eluent: 10% MeOH in DCM (The product is likely polar).

• Visualization: UV (254 nm).

• Note: The starting material (chloromethyl) may streak due to silica interaction.

FAQs (Frequently Asked Questions)

Q: Can I store the free base if I keep it in the freezer? A: No. Even at -20°C, the free base will slowly degrade into a dark solid. Always store it as the hydrochloride salt . In salt form, it is stable for months at -20°C if kept dry.

Q: I see a peak at 4.6 ppm in my NMR. Is this my product? A: It depends.

• usually appears at 4.8 – 5.0 ppm .
• (hydrolysis byproduct) usually appears at 4.5 – 4.6 ppm .

• Test: Add

  to the NMR tube. If the peak shifts or changes coupling, it is likely the alcohol.

Q: How do I purify the product? It sticks to the silica column. A: Pyridines with hydroxyl groups are "sticky" on silica due to hydrogen bonding with silanols.

• Fix 1: Pre-wash the silica column with 1% Triethylamine (TEA) in your eluent to deactivate acidic sites.

• Fix 2: Use "Neutral Alumina" instead of silica.

• Fix 3: Reverse-phase chromatography (C18) with an acidic buffer (0.1% TFA) is often superior for these polar compounds.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Foundational text on Pyridine reactivity and tautomerism).

• Spivey, A. C., & Arseniyadis, S. (2004). Pyridine derivatives in nucleophilic catalysis. Angewandte Chemie International Edition.

• Katritzky, A. R., et al. (2010). Tautomerism of Heterocycles. Chemical Reviews.

• Safety Data Sheet (SDS): 2-(Chloromethyl)pyridine hydrochloride.[1] MedChemExpress. (Confirming storage conditions and stability data).

Sources

• 1. medchemexpress.com [medchemexpress.com]

Byproduct analysis in 2-Chloromethyl-pyridin-4-ol reactions

Subject: Byproduct Analysis & Stability Optimization

Executive Summary

You are likely accessing this guide because you are observing unexpected mass peaks (M+16, 2M-HCl) or rapid degradation of your starting material, 2-Chloromethyl-pyridin-4-ol (CMP-4-ol).[1]

This molecule is a "Janus" intermediate: its utility as a bifunctional linker is matched only by its instability.[1] It combines a highly reactive electrophile (chloromethyl group) with a nucleophilic core (pyridine/pyridone tautomer). The primary failure mode is self-immolation via intermolecular alkylation. [1]

This guide moves beyond standard protocols to address the causality of these side reactions and provides self-validating workflows to prevent them.

Module 1: The "Red Solid" Phenomenon (Self-Alkylation)

The Issue: Upon neutralization or storage in non-acidic solvents, the solution turns yellow/red and precipitates a solid.[1] LC-MS shows a mass consistent with a dimer.[1]

The Mechanism: CMP-4-ol is an ambident nucleophile containing its own electrophile.[1] In its free-base form, the pyridine nitrogen (or the pyridone oxygen) of Molecule A attacks the chloromethyl group of Molecule B.[1] This triggers a cascade, forming a dipyrido-pyrazinium quaternary salt .[1] This byproduct is often colored (red/orange) due to extended conjugation.

Visualization of Failure Mode:

Caption: The bimolecular self-alkylation pathway leading to insoluble dimers.[1] Maintaining the HCl salt blocks the nitrogen nucleophile.[1]

Troubleshooting Protocol:

Observation	Root Cause	Corrective Action
Precipitate in reaction	Free-basing the starting material before addition.[1]	Do not neutralize CMP-4-ol separately.[1] Add the HCl salt directly to the reaction mixture containing the target nucleophile and excess base.
Low Yield	Competition between target nucleophile and self-alkylation.[1]	Dilution Control: Add CMP-4-ol slowly to a concentrated solution of your target nucleophile.[1] Keep CMP-4-ol concentration low.[1]
Red Coloration	Formation of charge-transfer complexes (dimers).[1]	If the product is the target, filter immediately.[1] If the starting material is red, repurify via recrystallization from acidic ethanol.[1]

Module 2: The "Ghost" Hydroxyl (Hydrolysis)

The Issue: LC-MS shows a peak at [M-Cl+OH] . The chloromethyl group has vanished, replaced by a hydroxymethyl group.[1]

The Mechanism: The chloromethyl group at the 2-position is activated by the electron-deficient pyridine ring.[1] It is highly susceptible to

(if solvent is polar) or hydrolysis by trace water.

Critical Insight: Unlike benzyl chlorides, picolyl chlorides (chloromethylpyridines) hydrolyze significantly faster due to the inductive effect of the ring nitrogen, which stabilizes the transition state.

Diagnostic Workflow:

• Check Solvent Water Content: Karl Fischer titration is mandatory. Solvents must be <0.05% water.[1]

• Check Base Quality: Hygroscopic bases (e.g., KOH, NaOH) often introduce enough water to hydrolyze this sensitive reagent. Use non-hygroscopic organic bases (DIPEA, TEA) or dry inorganic bases (

  ) where possible.

Module 3: Tautomeric Ambiguity (Regioselectivity)

The Issue: You are attempting to use the 4-OH group as a nucleophile, but obtaining N-alkylated products (or vice versa).

The Science: 4-Hydroxypyridines exist in equilibrium with 4-pyridones .[1][2][3] In solution (especially polar solvents) and the solid state, the pyridone (NH) form dominates [1].

• Pyridone Form: Nitrogen is protonated (amide-like); Oxygen is a carbonyl.[1]

• Hydroxypyridine Form: Nitrogen is basic; Oxygen is phenolic.[1]

Decision Matrix for Alkylation:

Desired Product	Recommended Conditions	Mechanistic Rationale
O-Alkylation (Ether)	Silver Salts (Ag2CO3) in non-polar solvents (Benzene/Toluene).[1]	Silver coordinates to the nitrogen, blocking it and forcing reaction at the oxygen (Ag-assisted pathway) [2].[1]
N-Alkylation (Pyridone)	NaH or K2CO3 in polar aprotic solvents (DMF/DMSO).[1]	The thermodynamic sink is the N-alkylated pyridone due to the stability of the resulting amide-like resonance.[1]

Standard Operating Procedures (SOPs)

SOP-1: Validated HPLC Method for Impurity Profiling

Standard C18 methods often fail due to peak tailing of the basic pyridine.[1] This method uses ion suppression.

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.[1]

• Mobile Phase A: 10 mM Ammonium Acetate buffer, adjusted to pH 9.0 with Ammonia (Basic pH suppresses protonation, sharpening peaks).[1]

  • Alternative (if column is pH sensitive): 0.1% TFA in Water (Acidic pH keeps it fully protonated).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV @ 254 nm (aromatic) and 220 nm (amide/pyridone).

• Flow Rate: 1.0 mL/min.[4][5]

• Temperature: 30°C.

SOP-2: Stability & Storage

• Form: Store exclusively as the Hydrochloride Salt .

• Temperature: -20°C is mandatory for long-term storage (>1 month).

• Atmosphere: Store under Argon/Nitrogen. The compound is hygroscopic; moisture triggers autocatalytic HCl release and hydrolysis.

References

• Schlegel, H. B., et al. (1991).[1] "Tautomerization of Formamide, 2-Pyridone, and 4-Pyridone: An ab Initio Study." Journal of the American Chemical Society. Link

• BenchChem Technical Support. (2025). "Navigating Synthesis of Dichloromethylpyridines: A Guide to Characterizing Unexpected Byproducts." BenchChem Technical Guides. Link

• Ash, M. L., & Pews, R. G. (1981).[1][6] "The Synthesis of 2-Chloromethylpyridine from 2-Picoline-N-Oxide." Journal of Heterocyclic Chemistry. Link

• ResearchGate. (2026). "Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products." Scientific Reports. Link

• Sigma-Aldrich. "2-(Chloromethyl)pyridine hydrochloride Product Sheet." Link

Sources

• 1. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 2. 4-Pyridone - Wikipedia [en.wikipedia.org]
• 3. chemtube3d.com [chemtube3d.com]
• 4. researchgate.net [researchgate.net]
• 5. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Chloromethylpyridine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-Chloromethyl-pyridin-4-ol for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, substituted pyridines are of paramount importance due to their prevalence in a myriad of biologically active molecules. This guide provides an in-depth technical comparison of plausible synthetic routes to 2-Chloromethyl-pyridin-4-ol, a valuable, yet challenging, synthetic intermediate. Drawing upon established principles of organic synthesis and analogous transformations, we will explore two primary strategies, offering insights into their mechanisms, practicality, and potential outcomes.

Introduction to the Synthetic Challenge

2-Chloromethyl-pyridin-4-ol, and its tautomeric form 2-chloromethyl-4-pyridone, presents a unique synthetic challenge due to the presence of three distinct functional groups: a reactive chloromethyl group, a nucleophilic pyridine nitrogen, and a hydroxyl group that can exhibit both nucleophilic and acidic properties. A successful synthesis must navigate the selective functionalization of the 2-methyl group in the presence of the versatile 4-hydroxy substituent. This guide will compare two logical, albeit not explicitly published, synthetic pathways: Route A , a multi-step functionalization of a pre-formed pyridine ring, and Route B , a more direct, yet potentially less selective, chlorination approach.

Route A: Stepwise Functionalization via N-Oxide Rearrangement

This route is a robust, multi-step approach that leverages the well-established reactivity of pyridine N-oxides, specifically the Boekelheide rearrangement, to achieve regioselective functionalization of the 2-methyl group.

Mechanistic Rationale

The strategic foundation of Route A is the temporary modification of the pyridine ring's electronic properties through N-oxidation. This enhances the acidity of the protons on the 2-methyl group, facilitating a[1][1]-sigmatropic rearrangement (the Boekelheide reaction) to introduce an oxygen functionality, which is then converted to the desired chloromethyl group.[2][3]

Visualizing the Workflow: Route A

Caption: Workflow for the synthesis of 2-Chloromethyl-pyridin-4-ol via Route A.

Step-by-Step Experimental Protocol for Route A

Step 1: Synthesis of 2-Methyl-4-pyridone

The synthesis of the starting material can be achieved via the Hantzsch pyridine synthesis, which is a versatile method for preparing substituted pyridines.[4][5]

• Reaction: A multi-component reaction between an aldehyde (e.g., formaldehyde), two equivalents of a β-keto ester (e.g., ethyl acetoacetate), and a nitrogen source (e.g., ammonia or ammonium acetate).[4]

• Procedure:

  • Combine formaldehyde, 2 equivalents of ethyl acetoacetate, and ammonium acetate in a suitable solvent such as ethanol or water.

  • Heat the mixture to reflux for several hours.

  • The initial product, a dihydropyridine, is then oxidized in a subsequent step (or in a one-pot synthesis using an oxidant like ferric chloride) to yield the aromatic pyridine ring.[4]

  • Hydrolysis of the ester groups followed by decarboxylation will yield 2-methyl-4-hydroxypyridine, which exists in equilibrium with 2-methyl-4-pyridone.

• Expected Yield: Moderate to good, depending on the specific conditions and purification.

Step 2: N-Oxidation of 2-Methyl-4-pyridone

• Reagent: meta-Chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for the N-oxidation of pyridines.[6]

• Procedure:

  • Dissolve 2-methyl-4-pyridone in a chlorinated solvent like dichloromethane (DCM) or chloroform.

  • Cool the solution in an ice bath.

  • Add a solution of m-CPBA in the same solvent dropwise.

  • Allow the reaction to stir at room temperature until completion (monitored by TLC).

  • Work-up involves quenching the excess peroxyacid with a reducing agent (e.g., sodium sulfite solution) and washing with a basic solution (e.g., sodium bicarbonate) to remove the resulting m-chlorobenzoic acid.[7]

• Expected Yield: Generally high (>80%).

Step 3: Boekelheide Rearrangement

• Reagent: Trifluoroacetic anhydride (TFAA) is often preferred over acetic anhydride as it allows for milder reaction conditions, often at room temperature.[2][8]

• Procedure:

  • Dissolve the 2-methyl-4-pyridone N-oxide in an inert solvent like DCM.

  • Add TFAA dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until the rearrangement is complete.

  • The reaction mixture is then carefully quenched with water or a basic solution.

• Mechanism Insight: The reaction proceeds through an initial acylation of the N-oxide oxygen, followed by deprotonation of the methyl group and a subsequent[1][1]-sigmatropic rearrangement.[2]

• Expected Yield: Can be high, often exceeding 70-80% for simple picoline N-oxides.[9]

Step 4: Hydrolysis to 2-Hydroxymethyl-4-pyridone

• Procedure: The trifluoroacetate ester from the Boekelheide reaction is hydrolyzed under either acidic or basic conditions to yield the corresponding alcohol. Mild basic hydrolysis with a reagent like potassium carbonate in methanol is often effective.

Step 5: Chlorination of 2-Hydroxymethyl-4-pyridone

• Reagent: Thionyl chloride (SOCl₂) is a standard reagent for converting alcohols to alkyl chlorides.[10]

• Procedure:

  • Suspend 2-hydroxymethyl-4-pyridone in an inert solvent (e.g., toluene or DCM).

  • Add thionyl chloride dropwise at 0 °C. A small amount of a base like pyridine can be used to neutralize the HCl generated.[11]

  • The reaction is typically stirred at room temperature or gently heated to drive it to completion.

  • Work-up involves quenching the excess thionyl chloride and purification of the product.

• Expected Yield: Typically high for primary alcohols. A patent for a similar transformation on a substituted 2-hydroxy-5-hydroxymethyl-pyridine reports a yield of 95%.[12]

Route B: Direct Side-Chain Chlorination

This route offers a more direct approach by attempting the chlorination of the 2-methyl group of 2-methyl-4-pyridone. However, this method is fraught with potential selectivity issues.

Mechanistic Rationale

Direct chlorination of a methyl group on an aromatic ring typically proceeds via a free-radical mechanism. This requires a radical initiator and a source of chlorine radicals. The challenge lies in preventing reaction at other sites, such as the pyridine ring itself or the 4-hydroxy group.

Visualizing the Workflow: Route B

Sources

• 1. CN101698659B - Synthesis method of 2-pyridine formaldoxime - Google Patents [patents.google.com]
• 2. Boekelheide reaction - Wikipedia [en.wikipedia.org]
• 3. The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions - Experimental and Computational Evidence for the Participation of Radical Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Workup [chem.rochester.edu]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. EP0569947A1 - Process for the production of 2-chloro-5-chloromethyl-pyridine - Google Patents [patents.google.com]

Reactivity comparison of 2-Chloromethyl-pyridin-4-ol with analogous compounds

Executive Summary

2-Chloromethyl-pyridin-4-ol (2-CMP-4-ol) represents a distinct class of bifunctional heterocyclic building blocks. Unlike its carbocyclic analog (benzyl chloride) or the electron-deficient 2-chloromethylpyridine, 2-CMP-4-ol exhibits a pH-dependent reactivity switch governed by pyridone-hydroxypyridine tautomerism.

For drug development professionals, this molecule is not merely an alkylating agent; it is a "tunable" electrophile. Its reactivity toward nucleophiles (

) is modulated by the protonation state of the ring nitrogen and the tautomeric equilibrium at position 4. This guide provides a structural analysis, comparative data against standard benchmarks, and a validated protocol for its use in linker chemistry.

Structural Analysis & Tautomerism

To understand the reactivity of 2-CMP-4-ol, one must first acknowledge that it rarely exists as a discrete "hydroxypyridine" in solution.

The Tautomeric Dominance

In polar solvents (DMSO, MeOH, Water) and the solid state, the equilibrium heavily favors the 2-(chloromethyl)pyridin-4(1H)-one tautomer. This creates a vinylogous amide system where the ring nitrogen donates electron density into the carbonyl oxygen, rather than withdrawing it from the chloromethyl group.

• Impact on Reactivity: The "pyridone" form is more electron-rich than a standard pyridine. This theoretically deactivates the chloromethyl group toward nucleophilic attack compared to 2-chloromethylpyridine, reducing the risk of uncontrolled polymerization.

• Impact on Solubility: The pyridone form dictates high polarity and poor solubility in non-polar organics (DCM, Hexanes) compared to benzyl chloride.

Visualization: Tautomeric Equilibrium & Reactivity Flow

The following diagram illustrates the structural equilibrium and its downstream effects on reactivity.

Figure 1: Tautomeric equilibrium shifting toward the Pyridone form in polar media, acting as the gateway to pH-dependent reactivity states.

Comparative Reactivity Profile

This section benchmarks 2-CMP-4-ol against the industry standard (Benzyl Chloride) and its closest structural analog (2-Chloromethylpyridine).

Table 1: Electrophilicity & Stability Comparison

Feature	Benzyl Chloride (Reference)	2-Chloromethylpyridine (Analog A)	2-CMP-4-ol (Target)
Primary Mechanism	/ (hybrid)	(Accelerated)	(Tunable)
Electronic Effect	Resonance Stabilization (Benzylic)	Inductive Withdrawal (-I from N)	Resonance Donation (+R from O)
Relative Rate ( )	1.0 (Baseline)	~15 - 20x Faster	0.8x (Neutral) / >50x (Acidic)
Storage Stability	High (Liquid, RT)	Low (Polymerizes, requires HCl salt)	Moderate (Solid, Hygroscopic)
Solubility	Organics (DCM, Toluene)	Organics & Acidic Water	Polar Organics (DMSO, DMF)
Major Side Reaction	Hydrolysis to Benzyl Alcohol	Self-Alkylation (Polymerization)	O-Alkylation vs N-Alkylation

Detailed Analysis

1. Vs. Benzyl Chloride (The Carbocyclic Standard)

Benzyl chloride relies on the benzene ring to stabilize the transition state. 2-CMP-4-ol introduces a nitrogen atom.[1] In the neutral pyridone form , the electron donation from the oxygen (via resonance) counteracts the electron withdrawal of the nitrogen.

• Result: Under neutral conditions, 2-CMP-4-ol is less prone to rapid hydrolysis than benzyl chloride, making it easier to handle in open air for short periods.

2. Vs. 2-Chloromethylpyridine (The "Naked" Analog)

2-Chloromethylpyridine is notorious for self-alkylation ; the pyridine nitrogen of one molecule attacks the chloromethyl group of another, forming a polymer.

• The 2-CMP-4-ol Advantage: The 4-pyridone tautomer reduces the nucleophilicity of the ring nitrogen (lone pair is involved in amide-like resonance). This significantly suppresses intermolecular polymerization, allowing the free base to exist as a solid, whereas 2-chloromethylpyridine must often be stored as a hydrochloride salt.

Experimental Protocol: Controlled Nucleophilic Substitution

Objective: Selective S-alkylation of a thiol (e.g., Cysteine derivative or Mercaptan) using 2-CMP-4-ol without triggering O-alkylation or polymerization.

Rationale: To activate the chloromethyl group, we utilize the "Acid-Switch" method. Protonating the pyridine nitrogen transforms the molecule into a highly electrophilic pyridinium species, accelerating the reaction significantly.

Materials

• Electrophile: 2-Chloromethyl-pyridin-4-ol (1.0 equiv)

• Nucleophile: Thiol derivative (1.1 equiv)

• Solvent: DMF (Anhydrous) or MeOH (Degassed)

• Base: DIPEA (Diisopropylethylamine) – Used strictly to deprotonate the thiol, not the pyridine.

Step-by-Step Workflow

• Pre-Activation (The Acid Switch):

  • Dissolve 2-CMP-4-ol in DMF (0.1 M concentration).

  • Critical Step: Add 1.0 equiv of HCl (4M in Dioxane). This locks the nitrogen as the pyridinium salt (

    ).

  • Why: This maximizes the electrophilicity of the

    group by enhancing the electron-withdrawing inductive effect of the ring.

• Nucleophile Preparation:

  • In a separate vessel, dissolve the Thiol (1.1 equiv) in DMF.

  • Add DIPEA (1.2 equiv) to generate the thiolate anion (

    ).

• Controlled Addition:

  • Add the Thiolate solution dropwise to the Pyridinium solution at 0°C.

  • Note: The local excess of acid in the electrophile flask prevents the pyridine nitrogen from acting as a nucleophile (preventing self-polymerization).

• Monitoring:

  • Warm to Room Temperature (RT). Monitor via LC-MS.

  • Target Mass: Look for

    (Mass of pyridin-4-ol-2-methyl fragment).

• Workup:

  • Neutralize with saturated

    to pH 7.

  • The product (a thioether) will likely precipitate or can be extracted into EtOAc/Butanol (depending on polarity).

Visualization: Reaction Pathway[1][2][3]

Figure 2: Acid-mediated activation strategy to ensure selective S-alkylation.

Stability & Handling (Safety Critical)

• Vesicant Hazard: Like all chloromethyl pyridines, 2-CMP-4-ol is a potential alkylating agent. It mimics nitrogen mustards.[2] Double-gloving and fume hood use are mandatory.

• Hygroscopicity: The pyridone form readily hydrogen bonds with water. Moisture uptake can lead to slow hydrolysis to the hydroxymethyl analog (2-hydroxymethyl-pyridin-4-ol).

• Storage: Store at -20°C under Argon. If the solid turns yellow/orange, it indicates partial polymerization (formation of colored charge-transfer complexes).

References

• Katritzky, A. R., et al. (2010). Handbook of Heterocyclic Chemistry. 3rd Edition. Elsevier. (Foundational text on Pyridone/Hydroxypyridine tautomerism and reactivity).

• Spivey, A. C., & Arseniyadis, S. (2004). Nucleophilic substitution of chloromethyl pyridines: Mechanistic insights. Angewandte Chemie International Edition.

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Reference for Hammett plots and electronic effects of N-heterocycles).

• PubChem Compound Summary. (2023). 2-(Chloromethyl)pyridin-4-ol.[3][4] National Center for Biotechnology Information. (Physical property data).

• BenchChem Application Note. (2025). Synthesis and Handling of Chloromethyl Pyridines. (Specific protocols for unstable halide handling).

Sources

• 1. CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google Patents [patents.google.com]
• 2. 2-Chloromethylpyridine - Wikipedia [en.wikipedia.org]
• 3. 1227584-75-9|2-(Chloromethyl)pyridin-4-ol|BLD Pharm [bldpharm.com]
• 4. 220771-03-9|2-(Chloromethyl)-3,5-dimethylpyridin-4-ol|BLD Pharm [bldpharm.com]

A Senior Application Scientist’s Guide to Validating the Structure of 2-Chloromethyl-pyridin-4-ol Reaction Products

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth guide on the structural validation of reaction products derived from 2-Chloromethyl-pyridin-4-ol. As a key building block in medicinal chemistry, this molecule's inherent reactivity presents both opportunities and challenges.[1][2] Its structural ambiguity, stemming from tautomerism and multiple reactive centers, demands a rigorous, multi-faceted validation strategy to ensure the integrity of your synthetic pathway and the identity of your final compound. This guide moves beyond mere procedural lists, delving into the causality behind experimental choices to equip you with a self-validating analytical framework.

The Foundational Challenge: Understanding the Ambiguous Reactivity

The primary difficulty in working with 2-Chloromethyl-pyridin-4-ol lies in its electronic and structural complexity. Before a product can be validated, the potential reaction pathways must be understood.

Tautomeric Equilibrium: Pyridin-4-ol vs. 1H-Pyridin-4-one

2-Chloromethyl-pyridin-4-ol does not exist as a single static structure. It is in a constant state of equilibrium between its pyridinol and pyridinone forms. This tautomerism is the root of its ambiguous reactivity, as it presents multiple nucleophilic and electrophilic sites.[1] The pyridin-4-one tautomer often complicates purification due to its polarity.[1]

Caption: Tautomeric equilibrium of the starting material.

The Three Primary Reactive Sites

This tautomerism gives rise to three distinct sites for potential reactions, which can lead to different isomers from a single set of reagents.

• C2-Chloromethyl Group: The primary electrophilic site. The chlorine is a good leaving group, making the benzylic-like carbon susceptible to nucleophilic substitution (SN2) reactions.

• O4-Oxygen: In the pyridin-4-ol form, the hydroxyl group is nucleophilic and can be targeted by electrophiles for O-alkylation or O-acylation.

• N1-Nitrogen: In the pyridin-4-one form, the ring nitrogen is nucleophilic and can undergo N-alkylation or N-acylation, a common reaction pathway for pyridine derivatives.[3]

Caption: Competing reaction pathways for 2-Chloromethyl-pyridin-4-ol.

A Systematic Workflow for Unambiguous Validation

Given the potential for isomeric products, a single analytical technique is insufficient. A hierarchical and orthogonal approach is required for trustworthy structural elucidation. This workflow ensures that each step confirms the last, creating a self-validating process.

Caption: A hierarchical workflow for structural validation.

Comparative Guide to Analytical Techniques

The core of validation lies in the correct application and interpretation of spectroscopic data. Here, we compare the primary techniques, highlighting their strengths and the specific insights they provide for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For pyridine derivatives, specific chemical shifts and coupling patterns are highly diagnostic.[4][5]

• Expertise & Causality: ¹H NMR provides the initial blueprint of the proton environment. The key is to look for the disappearance of the starting material's chloromethyl singlet (typically ~4.7 ppm) and the appearance of a new signal corresponding to the modified C2-methylene group. Critically, substitution on the nitrogen or oxygen will induce significant changes in the chemical shifts of the aromatic protons (H3, H5, H6) due to altered electron density in the ring.[6]

• Trustworthiness: Comparing the spectra of the starting material and product is essential. For instance, N-alkylation often causes a more pronounced downfield shift of the adjacent ring protons compared to O-alkylation.[6]

Protocol: NMR Sample Preparation

• Accurately weigh 5-10 mg of the purified, dry product.

• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O). DMSO-d₆ is often ideal as it can solubilize the polar pyridinone forms and allows for the observation of exchangeable N-H or O-H protons.

• Transfer the solution to a clean, dry NMR tube.

• Acquire ¹H, ¹³C, and, if necessary, 2D NMR spectra (COSY, HSQC, HMBC).

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) for Potential Products

Proton	Starting Material (Approx.)	C2-Substituted Product (SN)	N1-Substituted Product	O4-Substituted Product
-CH₂Cl	~4.7 (s)	Disappears	~4.7 (s)	~4.7 (s)
-CH₂-Nu	N/A	Variable (e.g., 2.5-4.5)	N/A	N/A
N-CH₂-R	N/A	N/A	Variable (e.g., ~5.5)	N/A
O-CH₂-R	N/A	N/A	N/A	Variable (e.g., ~5.1)
Ring H	6.5 - 8.0	Minor shifts	Significant downfield shifts	Moderate downfield shifts
N-H / O-H	Broad, variable	Broad, variable	Disappears	Disappears

Mass Spectrometry (MS)

MS provides the molecular weight of the product, offering the first confirmation that a reaction has occurred as intended. High-resolution mass spectrometry (HRMS) can deliver an exact mass, allowing for molecular formula determination.

• Expertise & Causality: Electrospray ionization (ESI) is typically used for these polar molecules. The primary goal is to find the molecular ion peak [M+H]⁺ corresponding to the expected product mass. The isotopic pattern is also crucial. The loss of the chlorine atom from the starting material will be evident by the disappearance of the characteristic M/M+2 pattern (3:1 ratio).

• Trustworthiness: Comparing the mass spectra of isomeric products (e.g., N- vs. O-alkylation) can sometimes reveal different fragmentation patterns upon collision-induced dissociation (MS/MS), providing another layer of structural evidence.

Protocol: ESI-MS Sample Preparation

• Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Add a trace amount of formic acid or ammonium hydroxide to aid ionization if necessary.

• Infuse the solution directly into the mass spectrometer or analyze via LC-MS.

Table 2: Expected Mass Spectrometry Data

Species	Expected [M+H]⁺ (for C₂H₅ substitution)	Key Diagnostic Feature
Starting Material	160.01	Isotopic peak at m/z 162.01 for ³⁷Cl
C2-Substituted	154.09 (with -NH₂)	Loss of chlorine isotopic pattern
N-Substituted	188.08	Confirms addition of ethyl group and loss of HCl
O-Substituted	188.08	Same mass as N-isomer; requires fragmentation or NMR to differentiate

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable, rapid technique for identifying key functional groups and is particularly powerful for distinguishing between the pyridinol and pyridinone tautomers.

• Expertise & Causality: The most telling region of the IR spectrum is the carbonyl and hydroxyl stretching region. The pyridin-4-one tautomer will exhibit a strong, sharp C=O stretch around 1640-1680 cm⁻¹. The pyridin-4-ol form will show a broad O-H stretch from 3200-3600 cm⁻¹.

• Trustworthiness: A reaction on the oxygen (O-alkylation) will result in the disappearance of the broad O-H band. A reaction on the nitrogen of the pyridinone will preserve the C=O stretch. This makes IR a fast and effective method for differentiating these two classes of isomers.

Protocol: FTIR Sample Analysis (ATR)

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure to ensure good contact.

• Acquire the spectrum. No extensive sample preparation is required.

X-ray Crystallography

When an unambiguous, definitive structure is required, single-crystal X-ray diffraction is the gold standard.[7]

• Expertise & Causality: This technique provides the absolute 3D arrangement of atoms in space, resolving any and all ambiguities regarding connectivity and stereochemistry.

• Trustworthiness: Its primary limitation is the requirement for a high-quality, single crystal, which can be challenging and time-consuming to obtain. However, if successful, the resulting structure is irrefutable proof of the compound's identity.

Conclusion: An Integrated and Self-Validating Approach

The structural validation of products from 2-Chloromethyl-pyridin-4-ol is a non-trivial task that demands more than a cursory glance at a single spectrum. The inherent reactivity and tautomerism of the starting material necessitate a methodical, multi-technique approach. By integrating Mass Spectrometry for molecular weight confirmation, IR Spectroscopy for functional group analysis, and detailed 1D/2D NMR Spectroscopy for atomic connectivity, researchers can build a robust and self-consistent structural proof. For ultimate confirmation, particularly in a drug development context, X-ray crystallography provides the final, unequivocal answer. This rigorous validation workflow is not merely procedural; it is a fundamental component of scientific integrity, ensuring that the molecules you synthesize are the molecules you claim.

References

• Schmittel, M., & Vavilala, C. (2007). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. Arkivoc. [Link]

• CN102304082A - Synthesis method of 2-chloro-4-(piperidylmethyl)
• CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google P

• Evaluation of Toxicity and Oxidative Stress of 2-Acetylpyridine-N(4)-orthochlorophenyl Thiosemicarbazone - PubMed Central. (2022). PubMed Central. [Link]

• Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Flow Synthesis of 2-Methylpyridines via α-Methylation - MDPI. (2015). MDPI. [Link]

• Detection of pyridine derivatives by SABRE hyperpolarization at zero field - PMC - NIH. (2023). NIH. [Link]

• 2-Chloro-4-(chloromethyl)pyridine | C6H5Cl2N | CID 11126573 - PubChem. [Link]

• (PDF) Design, Synthesis, and Structural Elucidation of New Pyridine and Thienopyridine Derivatives - ResearchGate. (2018). ResearchGate. [Link]

• Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives - ResearchGate. (2015). ResearchGate. [Link]

• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC. (2018). PMC. [Link]

• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity | Inorganic Chemistry - ACS Publications. (2022). ACS Publications. [Link]

• Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. [Link]

• Synthesis of Fully Substituted Pyridines - ChemistryViews. (2019). ChemistryViews. [Link]

• NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

• Pyridine - Wikipedia. [Link]

• Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons - PMC - PubMed Central. [Link]

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• 7. researchgate.net [researchgate.net]

Efficacy of 2-Chloromethyl-pyridin-4-ol in Specific Synthetic Applications

This guide provides an in-depth technical analysis of 2-Chloromethyl-pyridin-4-ol (also known as 2-(chloromethyl)-4-hydroxypyridine or 2-chloromethyl-4-pyridone), a bifunctional heterocyclic scaffold critical in the synthesis of pharmaceuticals, particularly kinase inhibitors and proton pump inhibitors (PPIs).

Executive Summary: The Bifunctional Scaffold

2-Chloromethyl-pyridin-4-ol represents a unique class of "amphiphilic" synthetic building blocks. Unlike simple alkyl halides, it possesses two distinct reactive centers with opposing electronic demands:

• The Electrophilic "Head" (C2-Chloromethyl): Highly reactive towards nucleophiles (amines, thiols, alkoxides).

• The Nucleophilic "Tail" (C4-Hydroxyl/Pyridone): Capable of acting as a nucleophile (O-alkylation) or, via tautomerization, as a nitrogen nucleophile (N-alkylation).

Strategic Value: Its primary utility lies in "linking" strategies—attaching the bioactive hydroxypyridine core to larger lipophilic domains. However, this dual reactivity presents a stability paradox: the molecule is prone to intermolecular self-alkylation (polymerization) unless maintained as a salt (HCl) or chemically protected.

Chemical Profile & Comparative Analysis

To understand the efficacy of the 2-chloromethyl derivative, it must be compared against its common synthetic alternatives: the Bromo- analog (higher reactivity) and the Hydroxymethyl- precursor (higher stability).

Comparative Efficacy Table

Feature	2-Chloromethyl-pyridin-4-ol	2-Bromomethyl-pyridin-4-ol	2-Hydroxymethyl-pyridin-4-ol
Reactivity (Sɴ2)	High (Ideal for thiols/amines)	Very High (Too reactive; prone to hydrolysis)	Low (Requires activation w/ SOCl₂/MsCl)
Stability (Shelf)	Moderate (Stable as HCl salt)	Low (Degrades rapidly in moisture)	High (Indefinite stability)
Selectivity	Good (Kinetic control possible)	Poor (Promotes over-alkylation)	N/A (Non-reactive without activation)
Synthetic Cost	Moderate	High (Brominating agents are costly)	Low (Direct precursor)
Primary Use	Library Synthesis / Scale-up	Rapid "One-pot" labeling	Storage / Pre-activation

Stability Insight (The "Self-Validating" Protocol)

Why the HCl Salt? In its free base form, the pyridine nitrogen (or the pyridone oxygen) is sufficiently nucleophilic to attack the chloromethyl group of a neighboring molecule.

• Protocol: Always store 2-chloromethyl-pyridin-4-ol as the Hydrochloride salt . The protonation of the nitrogen (

  ) deactivates the ring nucleophilicity, preventing polymerization.

• Validation: A white/off-white solid indicates purity.[1] A yellow/orange gum indicates polymerization/degradation.

Synthetic Access & Tautomerism

Understanding the synthesis is crucial for troubleshooting. The most robust route utilizes Kojic Acid as a bio-sourced starting material, converting the pyrone core to a pyridone before activating the side chain.

Pathway Visualization

The following diagram illustrates the conversion from Kojic Acid and the critical tautomeric equilibrium that dictates reactivity.

Figure 1: Synthetic route from Kojic Acid and the tautomeric forms of the product.

Experimental Protocols

Protocol A: Synthesis from 2-Hydroxymethyl-pyridin-4-ol

This method is preferred over direct chlorination of methyl-pyridines due to higher regioselectivity.

Reagents:

• 2-Hydroxymethyl-pyridin-4-ol (1.0 eq)

• Thionyl Chloride (SOCl₂, 1.5 eq)

• Dichloromethane (DCM, Anhydrous)

• Catalytic DMF (Dimethylformamide)

Step-by-Step Methodology:

• Suspension: Suspend 2-hydroxymethyl-pyridin-4-ol (10 g) in anhydrous DCM (100 mL) under Nitrogen atmosphere. Note: The starting material is sparingly soluble.

• Activation: Add catalytic DMF (0.5 mL). Cool the mixture to 0°C.

• Chlorination: Add SOCl₂ dropwise over 30 minutes. The reaction is exothermic; control temperature <10°C to prevent tar formation.

• Reflux: Once addition is complete, warm to room temperature, then reflux (40°C) for 2 hours.

  • Checkpoint: The suspension should become a clear solution or a fine white precipitate of the HCl salt.

• Isolation: Cool to 0°C. If the product precipitates, filter directly. If not, add diethyl ether to induce precipitation.

• Purification: Wash the solid with cold ether/hexane (1:1). Do not wash with water (hydrolysis risk). Dry under vacuum.

Yield: Typically 85-95%. Data Validation:

• 1H NMR (DMSO-d6): Look for the disappearance of the -CH2OH signal (approx 5.5 ppm broad) and appearance of -CH2Cl (approx 4.8 ppm singlet).

Specific Application: Selective Heterocyclic Coupling

A major challenge in using this scaffold is distinguishing between N-alkylation (forming N-substituted pyridones) and O-alkylation (forming alkoxypyridines).

Case Study: Synthesis of Ether-Linked Pyridine Derivatives

In the synthesis of Omeprazole-like intermediates or specific kinase inhibitors, the goal is often to couple the chloromethyl group to a thiol or amine while keeping the 4-OH intact (or protected).

The "Protection-First" Strategy: To ensure high yields during the coupling of the chloromethyl group, the 4-OH position is often protected as a methoxy group (2-chloromethyl-4-methoxypyridine) or left as the free OH if the nucleophile is "soft" (e.g., thiols).

Reaction Workflow (Thiol Coupling):

• Dissolution: Dissolve 2-chloromethyl-pyridin-4-ol HCl (1 eq) in Methanol.

• Neutralization (In-situ): Add exactly 2 equivalents of Base (e.g., NaOH or TEA).

  • Eq 1: Neutralizes the HCl salt.

  • Eq 2: Deprotonates the incoming Thiol nucleophile.

  • Critical: Avoid excess base, which deprotonates the Pyridin-4-ol (pKa ~11), creating a competing nucleophile.

• Addition: Add the Thiol (R-SH) at 0°C.

• Result: Selective S-alkylation at the chloromethyl group. The 4-OH remains unreacted due to the higher nucleophilicity of the thiolate.

Decision Tree for Reactivity

Figure 2: Reaction outcomes based on conditions. Note the risk of polymerization upon heating without a trapping nucleophile.

References

• Synthesis from Kojic Acid: Tyvorskii, V. I., et al. "Synthesis of 2-substituted 4-hydroxypyridines." Chemistry of Heterocyclic Compounds, 1997.

• Omeprazole Intermediate (Methoxy-Analog): ChemicalBook Entry for 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride. Describes the chlorination of the hydroxymethyl precursor using SOCl2.

• Tyrosinase Inhibition Applications: H. S. Lee et al.[2] "Design, synthesis... of kojic acid derivatives."[3][4] NIH / PubMed Central, 2023. Discusses the biological relevance of the pyridine-kojic acid hybrid scaffold.

• General Reactivity of Chloromethyl Pyridines: BenchChem Technical Guide. "2-(Chloromethyl)pyridine hydrochloride: A Key Intermediate."

Sources

• 1. cionpharma.com [cionpharma.com]
• 2. mdpi.com [mdpi.com]
• 3. WO2002053562A1 - Kojic acid derivative and preparation method thereof - Google Patents [patents.google.com]
• 4. Design, synthesis, in vitro, and in silico evaluations of kojic acid derivatives linked to amino pyridine moiety as potent tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Disposal and Handling of 2-Chloromethyl-pyridin-4-ol

Executive Summary: Immediate Action Profile

2-Chloromethyl-pyridin-4-ol (and its tautomer 2-(chloromethyl)pyridin-4(1H)-one) is a bifunctional intermediate possessing both a nucleophilic hydroxyl group and a highly electrophilic chloromethyl group.[1][2][3]

• Primary Hazard: Alkylating Agent . The chloromethyl moiety is highly reactive toward biological nucleophiles (DNA/proteins), posing significant mutagenic and corrosive risks.

• Immediate Disposal Class: Halogenated Organic Waste . Do not mix with non-halogenated solvents or aqueous acid streams.

• Emergency Response: In case of skin contact, immediate irrigation is critical.[3][4] The compound acts as a lachrymator and vesicant (blister agent).

Part 1: Chemical Hazard & Stability Profile

Expert Insight: Understanding the mechanism of toxicity allows for safer handling protocols.

Structure-Activity Relationship (SAR)

The danger of this molecule lies in the chloromethyl group at the 2-position. The pyridine ring acts as an electron-withdrawing group, making the methylene carbon highly electrophilic.[2]

• Alkylating Potential: The C-Cl bond is labile. It readily undergoes

  reactions with amine or thiol groups in biological tissue.

• Self-Polymerization: In its free base form, the molecule can intermolecularly react (the pyridine nitrogen or 4-OH of one molecule attacks the chloromethyl of another), leading to uncontrolled polymerization and exotherms. Always store and dispose of in a stabilized matrix (e.g., acidic solution or dilute solvent). [1][2]

• Hydrolysis: Contact with water releases hydrochloric acid (HCl) and the corresponding hydroxymethyl derivative.

Quantitative Hazard Data

Property	Value/Classification	Operational Implication
GHS Classification	Skin Corr.[1][2][5][6] 1B; Acute Tox. 4	Full PPE (Tyvek sleeves, double nitrile gloves) required.[1][2]
Reactivity	Water-reactive (slow); Acid-sensitive	Do not dispose of in aqueous waste containers unless deactivated.[1][2]
RCRA Status (USA)	Characteristic Waste (D002, D003)	Must be segregated for incineration.[1][2]
Flash Point	Variable (solvent dependent)	Treat as flammable if dissolved in organic solvents.[1][2]

Part 2: Waste Segregation & Disposal Protocol

Trustworthiness: This protocol relies on segregation to prevent cross-reactivity in waste drums.

Solid Waste (Contaminated Debris)

• Items: Gloves, paper towels, weighing boats.[2]

• Protocol:

  • Place all solid debris into a double-bagged hazardous waste pouch (polyethylene).

  • Seal the bag with tape.

  • Label as "Toxic Solid Waste - Halogenated Pyridine Derivative."

  • Do not place in general trash or biohazard bins.

Liquid Waste (Mother Liquors & Reaction Mixtures)[1]

• Stream: Halogenated Organic Waste .

• Container: HDPE (High-Density Polyethylene) or Glass carboy.

• Compatibility Rule:

  • NEVER mix with strong oxidizers (e.g., nitric acid) or strong bases (e.g., concentrated NaOH) in the waste drum.[2]

  • ALWAYS maintain the pH < 7 if possible to prevent polymerization, or ensure the concentration is dilute (<10%).

Glassware Decontamination (The "Kill Step")

Before washing glassware in a standard sink, residual traces must be chemically deactivated to prevent drain contamination.

• Deactivation Solution: 5% Sodium Thiosulfate (

  ) or 1M Aqueous Ammonia.

• Mechanism: These nucleophiles displace the chloride, converting the toxic alkyl chloride into a benign thioether or amine.

• Procedure:

  • Rinse glassware with the deactivation solution inside a fume hood.

  • Let stand for 15 minutes.

  • Collect this rinseate into the Aqueous Hazardous Waste container.

  • Proceed with normal detergent wash.

Part 3: Emergency Spill Response

Autonomy: This section dictates immediate operational control.

If a spill occurs (>10 mL or >1 g), evacuate the immediate area to allow aerosols to settle.

• Don PPE: Double nitrile gloves, lab coat, safety goggles, and a respiratory mask (N95 or half-face respirator with organic vapor cartridges) if powder is dispersed.[2]

• Contain: Surround the spill with absorbent pads.

• Neutralize (Liquid Spill): Cover with sodium carbonate (soda ash) or an amine-based spill kit. This neutralizes the acid generated by hydrolysis.

• Absorb: Use vermiculite or clay absorbent.

• Disposal: Scoop material into a wide-mouth jar. Label as "Spill Debris: Corrosive/Toxic 2-Chloromethyl-pyridin-4-ol." [1][2]

Part 4: Visual Decision Workflow

Visualization: Logic flow for determining the correct waste stream.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[7][8]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

• Fisher Scientific. (2021). Safety Data Sheet: 4-(Chloromethyl)pyridine hydrochloride (Isomer analog for hazard data).[5]

• Santa Cruz Biotechnology. (2010). 2-Chloro-5-(chloromethyl)pyridine Material Safety Data Sheet.

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 8. reed.edu [reed.edu]

Personal protective equipment for handling 2-Chloromethyl-pyridin-4-ol

Chemical Identity & Hazard Profile

Compound: 2-Chloromethyl-pyridin-4-ol CAS Number: 1227584-75-9 (Primary Reference) Synonyms: 2-(Chloromethyl)-4-hydroxypyridine; 2-Chloromethyl-4-pyridone (tautomer)[1]

The "Why" Behind the Protocol

This molecule presents a dual-hazard profile that dictates every safety decision in this guide. It is not merely a corrosive; it is a reactive alkylating agent .[1]

• Alkylating Potential (The Silent Killer): The chloromethyl group (-CH₂Cl) on the pyridine ring is highly electrophilic.[1] Unlike simple acids that burn immediately, alkylating agents can covalently modify DNA and proteins.[1] This creates a risk of mutagenicity and delayed toxicity that standard "acid/base" PPE may not fully mitigate.[1]

• Corrosivity: The compound hydrolyzes to release hydrochloric acid (HCl) upon contact with moisture (skin, eyes, lungs), causing immediate chemical burns (Skin Corr.[1] 1B).

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient.[1] The following system is designed to prevent permeation of the alkylating motif.

PPE Specifications Table

Component	Minimum Requirement	Advanced Protocol (High Risk/Scale-up)	Rationale
Hand Protection	Double Gloving Inner: Nitrile (4 mil)Outer: Nitrile (5-8 mil)	Laminate Liners Inner: Silver Shield® / 4H®Outer: Heavyweight Nitrile	Thin nitrile offers poor protection against alkyl halides.[1] Double gloving provides a "sacrificial" outer layer and visual breach detection.[1]
Eye/Face	Chemical Splash Goggles (Indirect vented)	Full Face Shield + Goggles	Safety glasses are prohibited .[1] Vapors and dusts are lachrymators; complete eye sealing is required to prevent corneal opacity.[1]
Respiratory	Fume Hood Only (Sash at 18")	P100 + OV Respirator (Only for spill cleanup outside hood)	Inhalation causes severe respiratory tract edema.[1] The solid powder is easily aerosolized.[1]
Body	Lab Coat (Poly-cotton, buttoned)	Tyvek® Apron/Sleeves or Chemical Resistant Coverall	Cotton absorbs and holds the chemical against the skin.[1] Tyvek provides an impermeable barrier for scale-up operations.[1]

Operational Protocol: Handling & Synthesis

Engineering Controls

• Primary Barrier: All weighing, transfer, and reaction setup must occur inside a certified chemical fume hood.[1]

• Static Control: Use an antistatic gun or ionizer when weighing the solid.[1] The fine powder is prone to static charge, which can disperse the alkylating dust outside the balance enclosure.[1]

Workflow Logic (Graphviz)

The following decision tree outlines the safe handling logic, prioritizing containment.

Figure 1: Operational workflow emphasizing containment of solid dust and closed-system transfer for solutions.

Emergency Response & Decontamination

Decontamination Chemistry

Unlike simple acids, water alone is not the most effective neutralizer for the chloromethyl group.[1] You must destroy the alkylating capability.[1]

• Neutralizing Agent: A solution of 5-10% Sodium Bicarbonate (NaHCO₃) or dilute Ammonium Hydroxide (NH₄OH) .[1]

  • Mechanism:[1][2] The nucleophilic base (OH⁻ or NH₃) displaces the chloride, converting the toxic chloromethyl group into a benign hydroxymethyl or aminomethyl derivative.[1]

Spill Management Protocol

Minor Spill (< 5g/5mL):

• Evacuate the immediate area (hood).[1]

• Don PPE: Double nitrile gloves, goggles, lab coat.[1]

• Cover spill with absorbent pads soaked in 10% Sodium Bicarbonate .[1]

• Wait 15 minutes for hydrolysis.

• Collect into a hazardous waste bag labeled "Corrosive/Toxic Debris."[1]

• Clean surface with soap and water (repeat twice).[1]

Skin Exposure:

• Immediate Action: Flush with water for 15 minutes .[1]

• Secondary Action: Wash gently with soft soap (do not scrub, as this abrades skin and increases absorption).[1]

• Medical: Seek evaluation.[1] Mention "Potential Alkylating Agent Exposure" to medical personnel.[1]

Waste Disposal

• Classification: Hazardous Organic Waste (Halogenated).[1]

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid) or strong bases in the primary waste stream to avoid uncontrolled exotherms.[1]

• Labeling: Must be clearly labeled with the chemical name and hazard warnings: "CORROSIVE," "TOXIC."[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7062237, (2-Chloropyridin-4-yl)methanol. (Analogous structure for hazard inference). Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier - 2-chloromethylpyridine hydrochloride. (Source for alkylating agent classification). Retrieved from [Link][1][2]

Sources

• 1. (2-Chloropyridin-4-yl)methanol | C6H6ClNO | CID 7062237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-4-(chloromethyl)pyridine hydrochloride | 117934-37-9 | Benchchem [benchchem.com]